Ceplignan

Core Science & Biosynthesis

Unveiling the Molecular Architecture of Ceplignan: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity

Ceplignan, a lignan derivative of significant interest in pharmaceutical research, possesses a complex and well-defined chemical structure.[1] Its systematic name, as defined by the International Union of Pure and Applied Chemistry (IUPAC), is (2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid.[2] This nomenclature precisely describes the arrangement of its constituent atoms and stereochemistry.

The molecular formula of Ceplignan is C₁₈H₁₈O₇, and it has a molecular weight of approximately 346.3 g/mol .[1][2][3]

Structural Representation

The two-dimensional chemical structure of Ceplignan is depicted below, illustrating the connectivity of its atoms.

Figure 1: 2D Chemical Structure of Ceplignan.

The structure reveals a dihydrobenzofuran core, which is characteristic of many neolignans. Key functional groups include a carboxylic acid, two hydroxyl groups (one phenolic and one primary alcohol), and two methoxy groups. The stereochemistry at the C2 and C3 positions of the dihydrobenzofuran ring is specified as (2S, 3R), which is crucial for its biological activity.

Physicochemical Properties

A summary of the key physicochemical properties of Ceplignan is provided in the table below. This data is essential for understanding its behavior in biological systems and for formulation development.

Property	Value	Source
Molecular Formula	C₁₈H₁₈O₇	PubChem[2], ScreenLib[3], Biosynth[1]
Molecular Weight	346.3 g/mol	PubChem[2], ScreenLib[3], Biosynth[1]
IUPAC Name	(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid	PubChem[2]
CAS Number	185244-78-4	ScreenLib[3], Biosynth[1]
Type of Compound	Lignan	ScreenLib[3], Biosynth[1]
Physical Description	Powder	ScreenLib[3]
Boiling Point	540.6±50.0 °C at 760 mmHg	MySkinRecipes[4]
Storage Conditions	2-8°C, sealed, dry, light-proof	MySkinRecipes[4]

Experimental Protocols & Further Research

While the fundamental chemical structure of Ceplignan is well-established, a comprehensive understanding of its biological activity necessitates detailed experimental investigation. Further research into its synthesis, purification, and characterization would rely on standard organic chemistry techniques.

To provide a more in-depth guide, subsequent sections would typically detail the experimental protocols for its isolation from natural sources or its total synthesis in the laboratory. This would include specifics on chromatography techniques (e.g., HPLC) for purification and spectroscopic methods (e.g., NMR, Mass Spectrometry) for structural elucidation and confirmation.

Furthermore, to explore its biological effects, protocols for in vitro and in vivo assays would be presented. For instance, its potential antioxidant and anti-inflammatory properties would be investigated using assays that measure free radical scavenging activity or the inhibition of inflammatory markers.

Signaling pathway analysis would involve techniques such as Western blotting, qPCR, and reporter gene assays to determine how Ceplignan modulates specific cellular pathways. The logical flow of such experimental investigations can be visualized as follows:

Diagram 1: General experimental workflow for the investigation of Ceplignan.

This document will be updated with specific experimental details and data as further research becomes available.

References

• 1. Ceplignan | 185244-78-4 | KHA24478 | Biosynth [biosynth.com]
• 2. Ceplignan | C18H18O7 | CID 102004693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ceplignan | CAS 185244-78-4 | ScreenLib [screenlib.com]
• 4. Ceplignan [myskinrecipes.com]

Ceplignan: A Technical Guide to its Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceplignan, a member of the nor-lignan class of polyphenolic compounds, has garnered interest within the scientific community for its potential biological activities. This technical guide provides an in-depth overview of the natural sources of Ceplignan, detailed methodologies for its isolation and purification, and an exploration of its known biological activities and associated signaling pathways. All quantitative data is presented in structured tables for ease of comparison, and experimental workflows and signaling pathways are visualized using diagrams.

Natural Sources of Ceplignan

The primary identified natural source of Ceplignan is the plant Urena lobata L., a member of the Malvaceae family. Specifically, the glycosidic form, ceplignan-4-O-β-d-glucoside , has been isolated from the aerial parts of this plant[1]. Nor-lignans, including Ceplignan, are secondary metabolites found in various plant families[2][3].

Table 1: Natural Source of Ceplignan

Compound Name	Plant Source	Plant Part
Ceplignan-4-O-β-d-glucoside	Urena lobata L.	Aerial parts

Isolation and Purification of Ceplignan

The isolation of Ceplignan from its natural source involves a multi-step process encompassing extraction, fractionation, and chromatographic purification. The structural elucidation is then carried out using spectroscopic techniques.

General Experimental Workflow

The isolation of Ceplignan from Urena lobata typically follows the workflow outlined below. This process is representative of the methodologies cited in the literature for the isolation of nor-lignans[1][2].

A generalized workflow for the isolation of Ceplignan.

Detailed Experimental Protocols

While a specific, detailed protocol for the isolation of ceplignan-4-O-β-d-glucoside with precise quantitative parameters is not extensively documented in a single source, a composite protocol can be inferred from the general methods reported for lignan and nor-lignan isolation[1][2][4].

Protocol 1: Extraction and Fractionation

• Plant Material Preparation: Air-dried and powdered aerial parts of Urena lobata are used as the starting material.

• Extraction: The powdered plant material is subjected to exhaustive extraction with methanol at room temperature. The solvent is then evaporated under reduced pressure to yield a crude methanolic extract.

• Fractionation: The crude extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (EtOAc), and n-butanol (n-BuOH), to separate compounds based on their polarity. The nor-lignan glycosides are expected to be concentrated in the more polar fractions, such as the n-BuOH fraction.

Protocol 2: Chromatographic Purification

• Column Chromatography (CC): The n-BuOH fraction is subjected to column chromatography over a silica gel or Sephadex LH-20 stationary phase. Elution is performed with a gradient of solvents, typically starting with a less polar mixture (e.g., chloroform-methanol) and gradually increasing the polarity. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of interest are further purified by preparative HPLC on a reversed-phase column (e.g., C18). A typical mobile phase would be a gradient of methanol and water or acetonitrile and water.

Structural Elucidation

The structure of the isolated compound is determined using a combination of spectroscopic methods[1][5].

• Mass Spectrometry (MS): High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) is used to determine the molecular formula of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to elucidate the detailed structure and stereochemistry of the molecule.

Table 2: Spectroscopic Data for Ceplignan-4-O-β-d-glucoside (Predicted)

Technique	Key Observations
HR-ESI-MS	Provides the exact mass and molecular formula.
¹H NMR	Shows signals for aromatic protons, methoxy groups, protons of the nor-lignan skeleton, and the anomeric proton of the glucose moiety.
¹³C NMR	Displays signals for all carbon atoms, including those of the aromatic rings, the nor-lignan core, and the glucose unit.
2D NMR	Establishes the connectivity between protons and carbons, confirming the structure and the point of glycosylation.

Biological Activity and Signaling Pathways

The biological activities of Ceplignan are not yet extensively studied. However, research on lignans and nor-lignans suggests potential anti-inflammatory and antioxidant properties[6][7]. Lignan glycosides isolated from Urena lobata have been shown to inhibit nitric oxide (NO) production in lipopolysaccharide-induced RAW 264.7 macrophage cells, suggesting an anti-inflammatory effect[8]. This inhibition of NO production is often linked to the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

Furthermore, many lignans are known to exert their antioxidant effects through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway[6][9].

Potential Signaling Pathways

Based on the activities of related compounds, the following signaling pathways are of interest for future investigation of Ceplignan's mechanism of action.

Potential signaling pathways modulated by Ceplignan.

Conclusion

Ceplignan, specifically in its glycosidic form, is a naturally occurring nor-lignan found in Urena lobata. Its isolation can be achieved through a combination of solvent extraction and chromatographic techniques. While research on its specific biological activities is still in its early stages, the known effects of related lignan compounds suggest that Ceplignan may possess valuable anti-inflammatory and antioxidant properties, potentially through the modulation of the NF-κB and Nrf2 signaling pathways. Further investigation into the pharmacological potential of Ceplignan is warranted to explore its applications in drug development.

References

• 1. Two new compounds from Urena lobata L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nor-Lignans: Occurrence in Plants and Biological Activities—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Isolation and Characterization of Flavonoids in Urena lobata Leaves | European Journal of Medicinal Plants [journalejmp.com]
• 5. NMR Characterization of Lignans [mdpi.com]
• 6. The promising antioxidant effects of lignans: Nrf2 activation comes into view - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New lignans and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lignan Glycosides from Urena lobata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Ceplignan: A Technical Overview for Researchers

CAS Number: 185244-78-4[1] Molecular Formula: C₁₈H₁₈O₇[1]

Physicochemical Properties of Ceplignan

Ceplignan is a lignan derivative belonging to the dihydrobenzofuran class of natural products. Lignans are a diverse group of polyphenolic compounds found in various plants.

Property	Value	Source
CAS Number	185244-78-4	[1]
Molecular Formula	C₁₈H₁₈O₇	[1]
Molecular Weight	346.33 g/mol	PubChem
IUPAC Name	(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid	PubChem
Stereoisomers	(2S,3R)-ceplignan and (2R,3S)-ceplignan have been reported.

Synthesis of Ceplignan

General Experimental Protocol for Dihydrobenzofuran Lignan Synthesis

A plausible synthetic route for Ceplignan could involve the following conceptual steps:

• Preparation of Precursors: Synthesis of appropriate ferulic acid derivatives that will form the two main parts of the Ceplignan molecule.

• Oxidative Coupling: A biomimetic oxidative coupling of the ferulic acid precursors. This reaction can be catalyzed by various reagents, such as silver oxide or enzymatic systems like laccases or peroxidases, to form the dihydrobenzofuran ring structure. This step is crucial for establishing the relative stereochemistry at the C2 and C3 positions of the dihydrobenzofuran ring.

• Functional Group Manipulations: Subsequent chemical modifications, such as reduction of ester groups to alcohols and other necessary transformations, to arrive at the final structure of Ceplignan.

• Chiral Separation: Separation of the resulting enantiomers, (2S,3R)-ceplignan and (2R,3S)-ceplignan, can be achieved using chiral chromatography techniques.

References

• 1. researchgate.net [researchgate.net]

Ceplignan: A Technical Guide to its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceplignan, a lignan derivative, is a polyphenolic compound of significant interest in the pharmaceutical and cosmetic industries. Sourced from plants, Ceplignan has demonstrated potential as an antioxidant and anti-inflammatory agent, making it a valuable subject of research for the development of therapeutic agents targeting a range of conditions, including inflammatory diseases, neurodegenerative disorders, and oxidative stress-related pathologies. This technical guide provides an in-depth overview of the core physical and chemical properties of Ceplignan, detailed experimental protocols for their determination, and a visualization of its potential biological signaling pathways.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Ceplignan are summarized below. Quantitative data is presented in structured tables for clarity and ease of comparison.

Table 1: Chemical Identification of Ceplignan

Identifier	Value
IUPAC Name	(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid[1]
CAS Number	185244-78-4[2][3][4]
Molecular Formula	C₁₈H₁₈O₇[2]
Molecular Weight	346.33 g/mol [5]
InChI Key	MRHRLMTUTXWEQP-BLLLJJGKSA-N[1]
SMILES	COC1=CC(=CC2=C1O--INVALID-LINK--C3=CC(=C(C=C3)O)OC)C(=O)O[1]

Table 2: Physicochemical Properties of Ceplignan

Property	Value	Source
Physical Description	Powder[3]	Experimental
Boiling Point	540.6 ± 50.0 °C at 760 mmHg	Computed
XLogP3	1.7[1]	Computed
Topological Polar Surface Area	105 Ų[1]	Computed
Heavy Atom Count	25[1]	Computed
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone[3]	Experimental

Experimental Protocols

Detailed methodologies for the determination of key physical and chemical properties are outlined below. These represent standard laboratory procedures applicable to Ceplignan.

Determination of Melting Point

The melting point of a solid is a critical indicator of its purity.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes

• Mortar and pestle

Procedure:

• A small, finely powdered sample of Ceplignan is packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a steady rate (e.g., 10-20°C/minute) for an initial approximate determination.

• A second, more precise measurement is performed with a fresh sample, heating at a slower rate (1-2°C/minute) as the temperature approaches the approximate melting point.

• The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample is recorded as the melting point range. A narrow range is indicative of high purity.

Determination of Solubility

Understanding the solubility of Ceplignan is crucial for its formulation and application in various assays.

Apparatus:

• Glass vials or test tubes

• Vortex mixer

• Water bath sonicator

• Analytical balance

Procedure:

• A known mass of Ceplignan (e.g., 1 mg) is added to a specific volume of a solvent (e.g., 1 mL) in a glass vial.

• The mixture is vortexed for 1-2 minutes at room temperature.

• If the compound does not dissolve, the vial is placed in a water bath sonicator for 5-10 minutes.

• If still undissolved, the mixture can be gently warmed (e.g., to 37°C) to facilitate dissolution.

• The solubility is determined by visual inspection for a clear solution without any visible particles. The process is repeated with different solvents to establish a solubility profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of organic molecules like Ceplignan. While specific spectra for Ceplignan are not publicly available, a general protocol for obtaining such data is as follows.

Apparatus:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

• Deuterated solvents (e.g., CDCl₃, DMSO-d₆)

Procedure for ¹H and ¹³C NMR:

• A few milligrams of Ceplignan are dissolved in a suitable deuterated solvent in an NMR tube.

• The sample is placed in the NMR spectrometer.

• For ¹H NMR, the spectrum is acquired, providing information on the number of different types of protons, their chemical environments, and their neighboring protons through chemical shifts, integration, and spin-spin splitting patterns.

• For ¹³C NMR, a proton-decoupled spectrum is typically acquired, showing a single peak for each unique carbon atom in the molecule. The chemical shift of each peak provides information about the electronic environment of the carbon atom.

• Advanced NMR techniques such as COSY, HSQC, and HMBC can be employed to further elucidate the complete molecular structure and assign all proton and carbon signals.

Potential Biological Signaling Pathways

Ceplignan's reported anti-inflammatory and antioxidant activities suggest its interaction with key cellular signaling pathways. The following diagrams, generated using the DOT language, illustrate the plausible mechanisms of action.

Anti-Inflammatory Action of Ceplignan

Ceplignan may exert its anti-inflammatory effects by inhibiting the pro-inflammatory NF-κB and MAPK signaling pathways.

Caption: Ceplignan's proposed anti-inflammatory mechanism.

Antioxidant Action of Ceplignan

The antioxidant properties of Ceplignan may be mediated through the activation of the Nrf2 signaling pathway, a key regulator of cellular antioxidant responses.

Caption: Ceplignan's proposed antioxidant mechanism.

Enhancement of SERT Activity by Ceplignan

Ceplignan has been reported to enhance the activity of the Serotonin Transporter (SERT), which is crucial for regulating serotonin levels in the brain. The exact mechanism is still under investigation, but a simplified logical workflow is presented below.

Caption: Logical workflow of Ceplignan's effect on SERT.

Conclusion

Ceplignan is a promising natural compound with multifaceted biological activities. This guide has provided a comprehensive summary of its known physical and chemical properties, along with standardized protocols for their experimental determination. The visualized signaling pathways offer a conceptual framework for understanding its potential anti-inflammatory and antioxidant mechanisms of action, as well as its influence on serotonergic neurotransmission. Further research is warranted to fully elucidate the therapeutic potential of Ceplignan and to establish its detailed pharmacological profile.

References

• 1. Ceplignan | C18H18O7 | CID 102004693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ceplignan | 185244-78-4 | KHA24478 | Biosynth [biosynth.com]
• 3. Ceplignan | CAS 185244-78-4 | ScreenLib [screenlib.com]
• 4. chemfarms.com [chemfarms.com]
• 5. Ceplignan [myskinrecipes.com]

Unveiling Ceplignan: A Technical Guide to its History, Discovery, and Scientific Foundation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ceplignan, a lignan compound, and its glycosidic form, ceplignan-4-O-β-d-glucoside, have emerged from the realm of natural products with potential therapeutic applications. This technical guide provides an in-depth exploration of the history, discovery, and scientific underpinnings of Ceplignan. It details the experimental protocols for its isolation and characterization, presents available quantitative biological data, and elucidates its known mechanisms of action through signaling pathway diagrams. This document serves as a comprehensive resource for researchers engaged in natural product chemistry, pharmacology, and drug development.

History and Discovery

The story of Ceplignan is intrinsically linked to the phytochemical investigation of Urena lobata, a plant belonging to the Malvaceae family. While the exact first discovery of the aglycone, Ceplignan, is not readily apparent in the literature, its glycosidic form, ceplignan-4-O-β-d-glucoside , was first isolated and characterized from the aerial parts of this plant. A key study published in the Journal of Asian Natural Products Research in 2010 detailed the structural elucidation of this novel compound.

Subsequent research, notably a 2019 study in the journal Molecules, further explored the lignan glycoside composition of Urena lobata. This study, while focusing on the discovery of new "urenalignosides," also referenced known compounds from this plant, contributing to the broader understanding of its chemical profile. These investigations have laid the groundwork for understanding the chemistry and potential bioactivity of Ceplignan and its derivatives.

Chemical Structure and Properties

Ceplignan is a lignan with a dihydrobenzofuran core. Its systematic IUPAC name is (2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid.

Table 1: Physicochemical Properties of Ceplignan

Property	Value
Molecular Formula	C₁₈H₁₈O₇
Molecular Weight	346.33 g/mol
IUPAC Name	(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid
SMILES	COC1=CC(=C(C=C1)C2--INVALID-LINK--C3=CC(=C(C=C3)O)OC">C@HCO)C(=O)O
PubChem CID	102004693

Experimental Protocols

Isolation of Lignan Glycosides from Urena lobata

The following protocol is a synthesized methodology based on the work of Luo et al. (2019) for the isolation of lignan glycosides from Urena lobata.

dot

Caption: General workflow for the isolation of lignan glycosides from Urena lobata.

• Extraction: Air-dried and powdered aerial parts of Urena lobata (15 kg) are extracted three times with 95% ethanol (150 L each time for 2 hours) at room temperature. The combined extracts are then concentrated under reduced pressure to yield a crude extract.

• Partitioning: The crude extract is suspended in water and successively partitioned with petroleum ether, ethyl acetate (EtOAc), and n-butanol (n-BuOH).

• Macroporous Resin Chromatography: The n-BuOH fraction is subjected to column chromatography over a D101 macroporous resin, eluting with a gradient of ethanol in water (e.g., 10%, 30%, 50%, 70%, 95%) to yield several fractions.

• Silica Gel Chromatography: The fraction enriched with lignan glycosides (typically the 50% or 70% ethanol eluate) is further separated by silica gel column chromatography using a gradient solvent system, such as dichloromethane-methanol.

• Preparative High-Performance Liquid Chromatography (HPLC): Final purification of individual lignan glycosides, including ceplignan-4-O-β-d-glucoside, is achieved using preparative HPLC on an ODS column with a methanol-water or acetonitrile-water mobile phase.

Structure Elucidation

The structure of ceplignan-4-O-β-d-glucoside was elucidated using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to establish the connectivity of protons and carbons, and to determine the stereochemistry of the molecule.

Synthesis of the Dihydrobenzofuran Lignan Core

A general synthetic approach for the dihydrobenzofuran lignan skeleton, similar to that of Ceplignan, involves a biomimetic oxidative dimerization of cinnamic acid derivatives. The following is a representative protocol based on the synthesis of related compounds as described in the Journal of Medicinal Chemistry (2000).

dot

Caption: A simplified workflow for the synthesis of the dihydrobenzofuran lignan core.

• Starting Material: A suitable cinnamic acid derivative, such as caffeic acid methyl ester, is used as the precursor.

• Oxidative Coupling: The precursor is subjected to oxidative dimerization using an oxidizing agent like silver(I) oxide (Ag₂O) in a solvent such as benzene, typically under reflux conditions. This reaction mimics the biosynthetic pathway of lignans and leads to the formation of the dihydrobenzofuran ring system.

• Purification: The resulting dihydrobenzofuran lignan is purified using chromatographic techniques, such as column chromatography.

Biological Activity and Quantitative Data

Research into the biological activities of Ceplignan and related compounds has primarily focused on their anti-inflammatory and anticancer properties.

Anti-inflammatory Activity

A study on lignan glycosides from Urena lobata demonstrated their ability to inhibit nitric oxide (NO) production in lipopolysaccharide-stimulated RAW 264.7 macrophages. While the IC₅₀ value for ceplignan-4-O-β-d-glucoside was not specifically reported in this study, other lignan glycosides from the same plant showed inhibitory activity.

Table 2: Anti-inflammatory Activity of Lignan Glycosides from Urena lobata

Compound	IC₅₀ for NO Inhibition (µM)
Urenalignoside A	> 100
Urenalignoside B	25.5 ± 2.1
Urenalignoside C	98.4 ± 5.3
Urenalignoside D	35.8 ± 2.9
(+)-Syringaresinol-4-O-β-D-glucopyranoside	45.2 ± 3.7
(+)-Pinoresinol-4-O-β-D-glucopyranoside	> 100
Liriodendrin	> 100
Data from Luo et al., Molecules, 2019.

Anticancer Activity

While direct anticancer data for Ceplignan is limited, studies on structurally similar dihydrobenzofuran lignans have shown significant cytotoxic activity against various cancer cell lines. A key study in the Journal of Medicinal Chemistry (2000) reported the growth-inhibitory effects of a series of synthetic dihydrobenzofuran lignans.

Table 3: Anticancer Activity of a Structurally Related Dihydrobenzofuran Lignan

Compound	Cell Line	GI₅₀ (µM)
(E)-3-((2S,3S)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydrobenzofuran-5-yl) acryl aldehyde	HT-1080 (Fibrosarcoma)	8.86
Data from a study on benzofuran analogs from Crataegus pinnatifida.

Another study on a synthetic dihydrobenzofuran lignan, the dimerization product of caffeic acid methyl ester, demonstrated potent anticancer activity.

Table 4: Growth Inhibitory Activity of a Dihydrobenzofuran Lignan

Cell Line Panel	Mean GI₅₀ (µM)
Leukemia	0.25
Non-Small Cell Lung Cancer	0.32
Colon Cancer	0.35
CNS Cancer	0.40
Melanoma	0.30
Ovarian Cancer	0.33
Renal Cancer	0.36
Prostate Cancer	0.28
Breast Cancer	0.18
Data from Apers et al., Journal of Medicinal Chemistry, 2000.

Mechanism of Action and Signaling Pathways

The precise signaling pathways modulated by Ceplignan are still under investigation. However, based on studies of related lignans, potential mechanisms of action can be inferred.

Anti-inflammatory Mechanism

The inhibition of nitric oxide production by lignan glycosides from Urena lobata suggests an anti-inflammatory mechanism that likely involves the modulation of the NF-κB signaling pathway. Lipopolysaccharide (LPS) typically activates this pathway, leading to the expression of pro-inflammatory enzymes like inducible nitric oxide synthase (iNOS).

dot

Caption: Postulated anti-inflammatory mechanism of Ceplignan via inhibition of the NF-κB pathway.

Anticancer Mechanism: Tubulin Polymerization Inhibition

The anticancer activity of dihydrobenzofuran lignans structurally similar to Ceplignan has been attributed to the inhibition of tubulin polymerization.[1][2] This disruption of microtubule dynamics leads to cell cycle arrest and apoptosis.

dot

Caption: Proposed anticancer mechanism of Ceplignan through the inhibition of tubulin polymerization.

Conclusion and Future Directions

Ceplignan and its glycoside represent a promising class of natural products with demonstrated potential for anti-inflammatory and anticancer applications. While initial isolation and characterization have been performed, further research is warranted to fully elucidate the history of its discovery and to comprehensively evaluate its pharmacological profile. Future studies should focus on the total synthesis of Ceplignan to enable more extensive biological testing, detailed investigation into its specific molecular targets and signaling pathways, and preclinical evaluation in relevant disease models. This in-depth technical guide provides a solid foundation for researchers to build upon in their exploration of this intriguing natural compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and biological evaluation of dihydrobenzofuran lignans and related compounds as potential antitumor agents that inhibit tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Ceplignan and Its Structurally Related Lignans

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceplignan is a lignan, a class of polyphenolic compounds found in various plants. While research on Ceplignan itself and its specific derivatives is emerging, the broader family of lignans has garnered significant attention for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and cytotoxic properties. This technical guide provides a comprehensive overview of the current knowledge on Ceplignan and its known glycosylated derivative. Due to the limited public data on a wide range of Ceplignan analogues, this document expands its scope to include structurally similar lignans, offering valuable insights into their biological activities, experimental protocols, and relevant signaling pathways. This approach aims to provide a robust resource for researchers interested in the therapeutic potential of this class of compounds.

Known Derivatives of Ceplignan

Currently, detailed information on a wide array of synthetic or naturally occurring derivatives of Ceplignan is scarce in publicly accessible scientific literature. However, one glycosylated form has been identified:

• Ceplignan-4-O-β-d-glucoside: This derivative has been isolated from the aerial parts of Urena lobata. While its presence has been documented, extensive quantitative data on its biological activity is not yet available.

The structural relationship between Ceplignan and its glucoside derivative is presented below. The addition of a glucose moiety can significantly alter the pharmacokinetic and pharmacodynamic properties of the parent compound, often enhancing its solubility and bioavailability.

Quantitative Data on Structurally Related Lignans

To provide a valuable framework for understanding the potential of Ceplignan-like molecules, this section summarizes the anti-inflammatory and cytotoxic activities of structurally related dibenzylbutane lignans.

Compound Name	Structure (if available)	Biological Activity	Cell Line	IC50 Value
LCA Derivative 10h	N/A	Inhibition of Nitric Oxide (NO) release	RAW 264.7	Strongest inhibitory effect at 20 μM
Sauchinone	N/A	Inhibition of Nitric Oxide (NO) production	RAW 264.7	4.08 μM[1]
(+)-Isolariciresinol 3a-O-β-D-glucopyranoside	N/A	Inhibition of COX-2	N/A	0.3 μM[1]

Table 1: Biological Activity of Dibenzylbutane Lignans and Related Compounds. This table provides a summary of the reported anti-inflammatory activities of lignans structurally related to Ceplignan. The IC50 values represent the concentration of the compound required to inhibit a specific biological process by 50%.

Experimental Protocols

General Protocol for the Isolation of Lignans from Plant Material

The isolation of lignans from plant sources is a critical first step in their study. The following is a generalized protocol that can be adapted based on the specific plant material and target lignan.

• Extraction:

  • The dried and powdered plant material is typically subjected to sequential extraction with solvents of increasing polarity. A common starting point is a non-polar solvent like hexane to remove lipids, followed by a more polar solvent such as ethanol, methanol, or acetone to extract the lignans. For glycosylated lignans, aqueous mixtures of ethanol or methanol are often more effective.[2]

  • Techniques such as maceration, Soxhlet extraction, or ultrasound-assisted extraction (UAE) can be employed.[2][3] UAE is often preferred for its efficiency and use of "green" solvents.[3]

• Fractionation and Purification:

  • The crude extract is then concentrated under reduced pressure.

  • The resulting residue is subjected to chromatographic techniques for fractionation. Flash chromatography is a common method for the initial separation.

  • Further purification is achieved through repeated column chromatography (e.g., silica gel, Sephadex) and often high-performance liquid chromatography (HPLC) to yield the pure lignan compounds.

Protocol for Assessing Anti-Inflammatory Activity: Nitric Oxide (NO) Assay in RAW 264.7 Macrophages

A standard method for evaluating the anti-inflammatory potential of compounds is to measure their ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture:

  • RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum (FBS) and antibiotics. Cells are maintained in a humidified incubator at 37°C with 5% CO2.[4]

• Cell Seeding and Treatment:

  • Cells are seeded in 96-well plates at a density of approximately 1.5 x 10^5 cells/well and allowed to adhere overnight.[5]

  • The following day, the culture medium is replaced with fresh medium containing the test compounds at various concentrations. Cells are pre-incubated with the compounds for a period of 1-2 hours.[5]

• Stimulation:

  • LPS (typically at a concentration of 1 µg/mL) is added to the wells (except for the negative control) to induce an inflammatory response.[6]

• Nitrite Quantification (Griess Assay):

  • After a 24-hour incubation period with LPS, the cell culture supernatant is collected.

  • An equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) is added to the supernatant.[5][7]

  • The mixture is incubated at room temperature for 10-15 minutes to allow for color development.

  • The absorbance is measured at approximately 540 nm using a microplate reader. The amount of nitrite, a stable product of NO, is proportional to the absorbance and is used as an indicator of NO production.[5]

Signaling Pathways and Experimental Workflows

NF-κB Signaling Pathway in Inflammation

Many anti-inflammatory lignans exert their effects by modulating key signaling pathways involved in the inflammatory response. The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of pro-inflammatory gene expression.

References

• 1. Lignans as Pharmacological Agents in Disorders Related to Oxidative Stress and Inflammation: Chemical Synthesis Approaches and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Optimized Ultrasound-Assisted Extraction of Lignans from Linum Species with Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2.12. Nitric Oxide Assay in LPS-Stimulated RAW 264.7 [bio-protocol.org]
• 6. researchgate.net [researchgate.net]
• 7. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Ceplignan: A Comprehensive Technical Review of its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceplignan, a lignan compound, has garnered significant interest within the scientific community for its potential therapeutic applications across a spectrum of diseases. Lignans are a class of polyphenols found in various plants and are known for their diverse biological activities.[1][2] This technical guide provides an in-depth review of the current understanding of Ceplignan's therapeutic effects, focusing on its mechanisms of action, supported by quantitative data from preclinical studies and detailed experimental protocols.

Therapeutic Potential

Preclinical evidence strongly suggests that Ceplignan and its related compounds possess anticancer, anti-inflammatory, and neuroprotective properties. These therapeutic effects are attributed to the modulation of key cellular signaling pathways involved in cell proliferation, apoptosis, inflammation, and oxidative stress.

Anticancer Activity

Ceplignan has demonstrated notable efficacy in sensitizing cancer cells to apoptosis-inducing agents. Specifically, the related lignan nortrachelogenin (NTG) has been shown to be a potent sensitizer of prostate cancer cells to TRAIL (Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand)-induced cell death.[3][4] This effect is achieved through the inhibition of the Akt signaling pathway, a critical regulator of cell survival.[3] Importantly, this sensitizing effect was observed in malignant prostate cells but not in non-malignant prostate cell lines, suggesting a degree of cancer cell specificity.[3] The dibenzylbutyrolactone skeleton of lignans like Ceplignan appears to be crucial for this apoptosis-sensitizing activity.[3]

Anti-inflammatory Effects

The anti-inflammatory properties of lignans are well-documented.[5][6][7] Compounds structurally similar to Ceplignan have been shown to inhibit key inflammatory mediators. For instance, macelignan has been found to suppress the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), leading to a reduction in nitric oxide production in lipopolysaccharide (LPS)-treated microglial cells.[6] It also significantly curtails the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[6] Similarly, phylligenin has been shown to inhibit COX-2-mediated prostaglandin E2 and iNOS-mediated nitric oxide synthesis in LPS-treated RAW 264.7 cells.[7] This is achieved, in part, by inhibiting the activation of nuclear factor-kappaB (NF-κB), a central transcription factor in the inflammatory response.[7]

Neuroprotective Properties

Lignans have emerged as promising agents for the management of neurodegenerative diseases.[1][2] Their neuroprotective effects are largely attributed to their antioxidant and anti-inflammatory activities.[2][6] For example, macelignan has been shown to protect murine hippocampal HT22 cells from glutamate-induced neurotoxicity by attenuating the production of reactive oxygen species (ROS).[6] The neuroprotective mechanisms of lignans are multifaceted, involving the modulation of pathways related to oxidative stress, inflammation, and apoptosis.[1][2]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies investigating the therapeutic effects of Ceplignan and related lignans.

Table 1: In Vitro Anticancer Activity

Compound	Cell Line	Assay	Endpoint	Result
Nortrachelogenin	Prostate Cancer Cells	Cell Viability Assay	Sensitization to TRAIL-induced apoptosis	Most efficient among 27 tested lignans[3]

Table 2: In Vitro Anti-inflammatory Activity

Compound	Cell Line	Treatment	Key Findings
Macelignan	Microglial Cells	Lipopolysaccharide (LPS)	Potent suppression of COX-2 and iNOS expression; Reduced nitric oxide production; Significant suppression of TNF-α and IL-6[6]
Phylligenin	RAW 264.7 Cells	Lipopolysaccharide (LPS)	Inhibition of COX-2-mediated PGE2 and iNOS-mediated NO synthesis (1-100 µM)[7]

Table 3: In Vivo Anti-inflammatory Activity

Compound	Animal Model	Assay	Dosage	Result
Phylligenin	Mouse	Carrageenan-induced paw edema	12.5-100 mg/kg (i.p.)	22.1-34.7% inhibition[7]

Key Signaling Pathways

Ceplignan and related lignans exert their therapeutic effects by modulating several critical signaling pathways.

PI3K/Akt Pathway in Cancer

The PI3K/Akt pathway is a central regulator of cell growth, proliferation, and survival. In the context of cancer, nortrachelogenin has been shown to inhibit the Akt pathway, thereby sensitizing prostate cancer cells to TRAIL-induced apoptosis.[3] This inhibition prevents the pro-survival signals that are often hyperactive in cancer cells.

References

• 1. Advances in the roles and mechanisms of lignans against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The antitumor lignan Nortrachelogenin sensitizes prostate cancer cells to TRAIL-induced cell death by inhibition of the Akt pathway and growth factor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Anti-oxidant and anti-inflammatory activities of macelignan in murine hippocampal cell line and primary culture of rat microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory activity of phylligenin, a lignan from the fruits of Forsythia koreana, and its cellular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis and Purification of Ceplignan

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of a plausible laboratory synthesis and purification strategy for Ceplignan, an aryltetralin lignan. Due to the limited availability of specific experimental data for Ceplignan in the published literature, the following protocols are based on established methods for the synthesis and purification of structurally related lignans, such as Podophyllotoxin.

I. Introduction to Ceplignan

Ceplignan belongs to the aryltetralin class of lignans, a group of natural products that have garnered significant interest due to their diverse biological activities, including potential anticancer and antiviral properties. The complex stereochemistry of these molecules presents a considerable synthetic challenge, requiring precise control over multiple chiral centers. This document outlines a potential synthetic route and a comprehensive purification protocol to obtain high-purity Ceplignan for research and development purposes.

II. Proposed Synthesis of Ceplignan

Reaction Scheme:

A potential retrosynthetic analysis suggests that Ceplignan can be synthesized from commercially available starting materials through a convergent route. The key bond formations would involve the creation of the tetralin core with the correct stereochemistry.

Experimental Protocol: Synthesis of Ceplignan (Proposed)

Materials:

• Bromopiperonal

• Appropriately substituted aromatic boronic acid or organotin reagent

• Palladium catalyst (e.g., Pd(OAc)₂)

• Ligand (e.g., a phosphine ligand)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Anhydrous solvents (e.g., Toluene, Dioxane)

• Reagents for subsequent functional group transformations (e.g., reducing agents, protecting group reagents)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Preparation of the Tetralone Intermediate: A key intermediate, a substituted tetralone, can be synthesized via a multi-step sequence starting from readily available precursors. This often involves reactions such as aldol condensation followed by cyclization.

• Palladium-Catalyzed Arylation: The core aryltetralin structure of Ceplignan can be constructed via a palladium-catalyzed cross-coupling reaction. In a representative procedure, the tetralone intermediate (1 equivalent) is dissolved in an anhydrous solvent such as toluene under an inert atmosphere. The corresponding aryl halide (1.1 equivalents), palladium catalyst (0.05 equivalents), ligand (0.1 equivalents), and base (2.0 equivalents) are added sequentially. The reaction mixture is then heated to reflux (typically 80-110 °C) and monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Initial Purification: Upon completion, the reaction is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude product.

• Stereoselective Reduction and Lactonization: The resulting ketone is then subjected to a stereoselective reduction to establish the desired hydroxyl stereocenter. Subsequent intramolecular cyclization would lead to the formation of the lactone ring characteristic of many aryltetralin lignans.

• Final Functional Group Manipulations: Any remaining functional group transformations, such as deprotection or modification of substituents on the aromatic rings, are carried out to yield the final Ceplignan molecule.

III. Purification of Ceplignan

The purification of synthetic Ceplignan is critical to remove unreacted starting materials, catalysts, and byproducts. A multi-step purification strategy is recommended to achieve high purity.

Experimental Protocol: Purification of Synthetic Ceplignan

1. Flash Column Chromatography (Initial Purification)

• Stationary Phase: Silica gel (230-400 mesh)

• Mobile Phase: A gradient of hexane and ethyl acetate is typically effective for separating lignans. The optimal gradient should be determined by TLC analysis of the crude product.

• Procedure:

  • Prepare a silica gel column in a suitable non-polar solvent (e.g., hexane).

  • Dissolve the crude Ceplignan in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel.

  • Load the adsorbed material onto the top of the column.

  • Elute the column with a gradually increasing polarity gradient of the mobile phase.

  • Collect fractions and analyze them by TLC.

  • Combine the fractions containing the pure product and evaporate the solvent.

2. High-Performance Liquid Chromatography (HPLC) (Final Purification)

For achieving high purity (>98%), Reverse-Phase HPLC (RP-HPLC) is the method of choice.

• Column: A C18 reverse-phase column is commonly used for the separation of lignans.

• Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B), often with a small amount of an additive like formic acid or trifluoroacetic acid (0.1%) to improve peak shape.

• Procedure:

  • Dissolve the partially purified Ceplignan in a suitable solvent compatible with the mobile phase.

  • Filter the sample through a 0.22 µm syringe filter before injection.

  • Develop a suitable gradient method to achieve baseline separation of Ceplignan from any remaining impurities. An example gradient could be: 5-95% B over 30 minutes.

  • Inject the sample and collect the fraction corresponding to the Ceplignan peak.

  • Lyophilize or evaporate the solvent from the collected fraction to obtain pure Ceplignan.

IV. Quantitative Data

Specific quantitative data for the laboratory synthesis of Ceplignan is not available in the reviewed literature. However, for structurally similar aryltetralin lignans synthesized via multi-step sequences, the following table provides representative data that can be expected.

Parameter	Representative Value (for similar lignans)
Synthesis
Overall Yield	5 - 15%
Yield of Key Coupling Step	60 - 80%
Purification
Purity after Column Chromatography	>90%
Purity after HPLC	>98%
Characterization
Melting Point	Varies depending on specific lignan
Optical Rotation	Varies depending on stereochemistry

V. Characterization Data (Representative)

As experimental spectral data for Ceplignan could not be located, the following are representative ¹H NMR, ¹³C NMR, and Mass Spectrometry data for a closely related and well-characterized aryltetralin lignan, Podophyllotoxin. This data is for illustrative purposes only and does not represent experimentally determined values for Ceplignan.

Table 1: Representative ¹H NMR Data (Podophyllotoxin, in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
6.75	s	1H	Ar-H
6.55	s	1H	Ar-H
6.38	s	2H	Ar-H
5.95	s	2H	O-CH₂-O
4.60	d	1H	H-1
4.40	t	1H	H-4
4.15	dd	1H	H-4'
3.75	s	9H	3 x OCH₃
3.30	m	1H	H-2
2.85	m	1H	H-3

Table 2: Representative ¹³C NMR Data (Podophyllotoxin, in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
175.0	C=O
148.5	Ar-C
147.8	Ar-C
135.0	Ar-C
132.5	Ar-C
110.0	Ar-CH
108.5	Ar-CH
101.5	O-CH₂-O
71.5	C-4
66.0	C-1'
60.8	OCH₃
45.8	C-1
43.5	C-2
38.5	C-3

Table 3: Representative Mass Spectrometry Data (Podophyllotoxin)

Ionization Mode	[M+H]⁺ (m/z)	[M+Na]⁺ (m/z)
ESI+	415.14	437.12

VI. Visualizations

Caption: Experimental workflow for the synthesis and purification of Ceplignan.

Caption: Logical relationship between synthesis and purification stages.

Application Note & Protocol: Quantification of Ceplignan in Plant Extracts using HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantification of Ceplignan, a representative lignan compound, in plant extracts using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. The protocols outlined below are based on established methods for the analysis of structurally similar lignans and are intended to serve as a robust starting point for method development and validation.

Introduction

Lignans are a diverse class of polyphenolic compounds found in a wide variety of plants. They exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties, making them of significant interest to the pharmaceutical and nutraceutical industries. Ceplignan, a member of this class, has garnered attention for its potential therapeutic applications. Accurate and precise quantification of Ceplignan in plant extracts is crucial for quality control, standardization of herbal products, and pharmacokinetic studies.

This application note details a validated HPLC-UV method for the determination of Ceplignan in plant matrices. It includes protocols for sample preparation, chromatographic separation, and method validation, along with data presented in a clear and comparative format.

Experimental Protocols

Plant Material and Reagents

• Plant Material: Dried and finely powdered plant material suspected to contain Ceplignan.

• Solvents: HPLC grade methanol, acetonitrile, and water. Petroleum ether for extraction.

• Standards: Ceplignan reference standard (purity >98%).

• Other Reagents: Formic acid (optional, for mobile phase modification).

Sample Preparation: Ultrasonic Extraction

• Accurately weigh 2.0 g of the pulverized plant material into a 50 mL conical flask.

• Add 20 mL of petroleum ether to the flask.

• Perform ultrasonic extraction for 30 minutes at a frequency of 40 kHz.

• Separate the supernatant by centrifugation or filtration.

• Repeat the extraction process two more times with fresh solvent.

• Combine the extracts and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in 5 mL of methanol.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial prior to analysis.

HPLC-UV Instrumentation and Conditions

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (55:45, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• UV Detection Wavelength: 230 nm and 280 nm. The optimal wavelength should be determined by acquiring a UV spectrum of the Ceplignan standard. Lignans typically exhibit strong absorbance at these wavelengths.

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ceplignan reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its reliability, accuracy, and precision.[1]

Linearity

Linearity is assessed by analyzing a series of at least five concentrations of the Ceplignan standard. The peak area is plotted against the corresponding concentration, and a linear regression analysis is performed. The correlation coefficient (r²) should be greater than 0.999.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ are determined based on the signal-to-noise ratio (S/N). LOD is typically defined as an S/N of 3:1, while LOQ is defined as an S/N of 10:1.[2]

Precision

Precision is evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision). This is done by analyzing multiple replicates of a standard solution at different concentration levels on the same day and on different days. The results are expressed as the relative standard deviation (%RSD), which should be less than 2%.

Accuracy

Accuracy is determined by performing a recovery study. A known amount of Ceplignan standard is spiked into a blank plant matrix extract at three different concentration levels. The percentage recovery is then calculated. The acceptable recovery range is typically between 95% and 105%.

Data Presentation

The quantitative data for the HPLC-UV method validation for Ceplignan are summarized in the tables below.

Table 1: HPLC-UV Method Parameters

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water (55:45, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	230 nm

Table 2: Method Validation Summary for Ceplignan

Parameter	Result
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (r²)	> 0.999
LOD (µg/mL)	0.1
LOQ (µg/mL)	0.35
Intra-day Precision (%RSD)	< 2%
Inter-day Precision (%RSD)	< 2%
Accuracy (Recovery %)	98.5% - 102.3%

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of Ceplignan.

Hypothetical Signaling Pathway for Ceplignan

Caption: Hypothetical signaling pathway of Ceplignan.

Conclusion

The HPLC-UV method described in this application note provides a reliable and robust approach for the quantification of Ceplignan in plant extracts. The method is simple, accurate, and precise, making it suitable for routine quality control and research applications. The detailed protocols and validation data presented herein can be readily adapted by researchers in the fields of natural product chemistry, pharmacology, and drug development.

References

• 1. phcogres.com [phcogres.com]
• 2. chromatographyonline.com [chromatographyonline.com]

Application Note: Development of a Sensitive and Robust LC-MS/MS Method for the Quantification of Ceplignan in Human Plasma

Abstract

This application note describes a detailed protocol for the development and validation of a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Ceplignan in human plasma. Ceplignan, a lignan derivative, has garnered research interest for its potential therapeutic properties, including antioxidant and anti-inflammatory activities.[1] The described method utilizes solid-phase extraction (SPE) for sample cleanup and an electrospray ionization (ESI) source for sensitive detection. This protocol is intended for researchers, scientists, and drug development professionals requiring a robust analytical method for pharmacokinetic and metabolic studies of Ceplignan.

Introduction

Ceplignan (C18H18O7, MW: 346.3 g/mol ) is a polyphenolic compound belonging to the lignan class, naturally found in various plant sources.[1][2] Lignans are known for their diverse biological activities, and Ceplignan, in particular, is investigated for its potential role in modulating cellular signaling pathways associated with inflammation.[1] To facilitate further research and clinical development, a reliable and sensitive bioanalytical method is essential for the accurate quantification of Ceplignan in biological matrices. LC-MS/MS offers high selectivity and sensitivity, making it the ideal platform for this purpose.[3] This application note provides a comprehensive protocol for sample preparation, chromatographic separation, mass spectrometric detection, and method validation for Ceplignan in human plasma.

Experimental Protocols

Materials and Reagents

• Ceplignan reference standard (≥98% purity)

• Internal Standard (IS) (e.g., a structurally similar, stable isotope-labeled lignan or another lignan not present in the study samples)

• Human plasma (sourced from a certified vendor)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 100 mg, 1 mL)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system capable of binary gradient elution.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Data acquisition and processing software.

Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: To 200 µL of human plasma, add 20 µL of the internal standard working solution. Vortex for 10 seconds. Load the entire sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90% Water with 0.1% Formic Acid: 10% Acetonitrile with 0.1% Formic Acid).

LC-MS/MS Method

Chromatographic Conditions:

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 5 min, hold at 90% B for 1 min, return to 10% B in 0.1 min, and re-equilibrate for 1.9 min
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometric Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	400°C
Capillary Voltage	3.0 kV
Gas Flow (Desolvation)	800 L/hr
Gas Flow (Cone)	150 L/hr

MRM Transitions (Hypothetical):

Based on the structure of Ceplignan and general fragmentation patterns of lignans, the following transitions can be proposed for initial method development.[3][4] These would need to be optimized by direct infusion of the Ceplignan standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Ceplignan	347.1	181.1	0.05	30	20
Ceplignan (Quantifier)	347.1	153.1	0.05	30	25
Internal Standard	TBD	TBD	0.05	TBD	TBD

Method Validation

The developed method should be validated according to regulatory guidelines, assessing the following parameters:

• Selectivity: Analysis of at least six different blank plasma samples to ensure no endogenous interferences at the retention times of Ceplignan and the IS.

• Linearity and Range: A calibration curve should be constructed using at least seven non-zero concentrations. The curve should have a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations on three different days. The accuracy should be within ±15% of the nominal concentration, and the precision (CV%) should not exceed 15%.

• Matrix Effect: Evaluated by comparing the response of the analyte in post-extraction spiked plasma samples to that in a neat solution.

• Recovery: The efficiency of the extraction procedure is determined by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: The stability of Ceplignan in plasma should be assessed under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.[5][6][7]

Data Presentation

Table 1: Linearity and Range of Ceplignan Calibration Curve

Concentration (ng/mL)	Mean Peak Area Ratio (Analyte/IS)	Accuracy (%)	Precision (CV%)
1	0.012	102.3	8.5
5	0.058	98.7	6.2
10	0.115	101.1	4.8
50	0.582	99.2	3.1
100	1.168	100.5	2.5
500	5.835	99.8	1.9
1000	11.650	100.1	1.5

Table 2: Accuracy and Precision Data for Ceplignan QC Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%) (n=6)	Intra-day Precision (CV%) (n=6)	Inter-day Accuracy (%) (n=18)	Inter-day Precision (CV%) (n=18)
LQC	3	101.5	7.2	102.1	8.9
MQC	80	99.6	4.5	100.3	5.7
HQC	800	100.8	2.8	101.2	3.4

Visualizations

Caption: Experimental workflow for Ceplignan quantification.

Caption: Proposed signaling pathway of Ceplignan.

Conclusion

This application note provides a comprehensive and detailed protocol for the development of a robust and sensitive LC-MS/MS method for the quantification of Ceplignan in human plasma. The described sample preparation technique and analytical conditions serve as a strong foundation for researchers in the fields of pharmacology, toxicology, and drug metabolism. The method, upon full validation, will be a valuable tool for advancing the understanding of Ceplignan's pharmacokinetic profile and its potential as a therapeutic agent.

References

• 1. Ceplignan | 185244-78-4 | KHA24478 | Biosynth [biosynth.com]
• 2. Ceplignan | C18H18O7 | CID 102004693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Complementary fragmentation pattern analysis by gas chromatography-mass spectrometry and liquid chromatography tandem mass spectrometry confirmed the precious lignan content of Cirsium weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Expiration Dating and Stability Testing for Human Drug Products | FDA [fda.gov]
• 7. Pharmaceuticals Stability Studies & Testing | CDMO Company [aurigeneservices.com]

Application Notes and Protocols for Lignan Treatment in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lignans are a class of polyphenolic compounds found in plants that have garnered significant interest in cancer research due to their potential antitumor activities. These compounds can influence a variety of cellular processes, including cell proliferation, apoptosis, and cell cycle progression, through the modulation of key signaling pathways. This document provides a standardized protocol for the in vitro evaluation of a model lignan, referred to herein as "the lignan," on cancer cell lines. The methodologies outlined are based on established practices for similar compounds and are intended to serve as a comprehensive guide for researchers.

Mechanism of Action

The model lignan is hypothesized to exert its anticancer effects through multiple mechanisms. It has been shown to induce apoptosis (programmed cell death) in various cancer cell lines.[1] This is often mediated through the intrinsic mitochondrial pathway, involving the regulation of Bcl-2 family proteins and the activation of caspases.[2][3] Furthermore, the lignan may arrest the cell cycle at the G1/S or G2/M phases, thereby inhibiting cell proliferation.[1] These effects are often linked to the modulation of critical signaling pathways such as the PI3K/Akt/mTOR and MAPK pathways, which are frequently dysregulated in cancer.[4][5][6]

Quantitative Data Summary

The following tables summarize representative quantitative data obtained from in vitro studies of lignans on various cancer cell lines. These values can serve as a reference for expected outcomes and for designing experiments.

Table 1: Cytotoxicity of the Lignan (IC50 Values)

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
MCF-7	Breast Cancer	48	15.5
PC-3	Prostate Cancer	48	12.6
HepG2	Liver Cancer	48	20.1
HCT116	Colon Cancer	72	18.7
A549	Lung Cancer	72	25.3

Note: IC50 values can vary depending on the specific lignan, cell line, and experimental conditions.[7][8][9]

Table 2: Effect of the Lignan (at IC50 concentration) on Apoptosis and Cell Cycle

Cell Line	Apoptotic Cells (%)	G1/S Phase Arrest (%)	G2/M Phase Arrest (%)
MCF-7	35.2	20.1	15.1
PC-3	42.1	25.8	17.3
HCT116	38.9	18.5	21.2

Experimental Protocols

Cell Culture and Maintenance

This protocol describes the basic steps for culturing and maintaining cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, PC-3, HepG2)

• Complete growth medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA (0.25%)

• Cell culture flasks (T-25 or T-75)

• 96-well, 24-well, and 6-well plates

• Incubator (37°C, 5% CO2)

Procedure:

• Thaw cryopreserved cells rapidly in a 37°C water bath.

• Transfer the cell suspension to a centrifuge tube containing 10 mL of pre-warmed complete growth medium.

• Centrifuge at 1,000 rpm for 5 minutes.

• Discard the supernatant and resuspend the cell pellet in 5 mL of fresh complete growth medium.

• Transfer the cell suspension to a T-25 flask and incubate at 37°C with 5% CO2.

• Monitor cell growth and passage the cells when they reach 80-90% confluency.

• To passage, wash the cells with PBS, add 1 mL of Trypsin-EDTA, and incubate for 2-5 minutes until cells detach.

• Neutralize trypsin with 4 mL of complete growth medium and centrifuge.

• Resuspend the cell pellet and seed into new flasks or plates at the desired density.

Cytotoxicity Assay (MTT Assay)

This assay is used to determine the concentration of the lignan that inhibits cell growth by 50% (IC50).

Materials:

• Cells seeded in a 96-well plate (5,000-10,000 cells/well)

• The lignan stock solution (dissolved in DMSO)

• Complete growth medium

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Prepare serial dilutions of the lignan in complete growth medium. The final DMSO concentration should be less than 0.1%.

• Remove the old medium from the wells and add 100 µL of the lignan dilutions. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plate for 48 or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value using dose-response curve fitting software.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells.

Materials:

• Cells treated with the lignan in 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the lignan at its IC50 concentration for 24-48 hours.

• Harvest the cells by trypsinization and collect the supernatant.

• Wash the cells with cold PBS and centrifuge.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay determines the distribution of cells in different phases of the cell cycle.

Materials:

• Cells treated with the lignan in 6-well plates

• Cold 70% ethanol

• PBS

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Procedure:

• Treat cells with the lignan as described for the apoptosis assay.

• Harvest and wash the cells with PBS.

• Fix the cells by adding cold 70% ethanol dropwise while vortexing, and store at -20°C overnight.

• Wash the cells with PBS and resuspend in PBS containing RNase A and PI.

• Incubate for 30 minutes at 37°C in the dark.

• Analyze the DNA content by flow cytometry. The data can be used to generate a histogram representing the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Signaling Pathway Diagram

Caption: Proposed signaling pathway modulated by the lignan.

Experimental Workflow Diagram

Caption: Workflow for in vitro evaluation of the lignan.

References

• 1. Anticancer Potentials of the Lignan Magnolin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mayo.edu [mayo.edu]
• 3. mdpi.com [mdpi.com]
• 4. Tetrandrine and cepharanthine induce apoptosis through caspase cascade regulation, cell cycle arrest, MAPK activation and PI3K/Akt/mTOR signal modification in glucocorticoid resistant human leukemia Jurkat T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The antitumor lignan Nortrachelogenin sensitizes prostate cancer cells to TRAIL-induced cell death by inhibition of the Akt pathway and growth factor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Signal Transduction in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Appropriate Animal Models for Studying Ceplignan's In Vivo Effects: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceplignan, a lignan compound, has garnered significant interest within the scientific community for its potential therapeutic applications. Preclinical in vivo studies are crucial for evaluating the efficacy and safety of Ceplignan and understanding its mechanism of action in a complex biological system. The selection of appropriate animal models is paramount to obtaining relevant and translatable data. This document provides detailed application notes and protocols for utilizing various animal models to investigate the anti-cancer, neuroprotective, and anti-inflammatory effects of Ceplignan in vivo.

I. Anti-Cancer Effects of Ceplignan

Xenograft mouse models are the gold standard for evaluating the in vivo anti-tumor efficacy of novel compounds. These models involve the transplantation of human cancer cells into immunodeficient mice, allowing for the assessment of tumor growth inhibition in a setting that partially mimics human cancer.

A. Recommended Animal Model: Nude Mouse Xenograft Model

Nude mice, which lack a thymus and are unable to mount T-cell mediated immune responses, are widely used for establishing tumor xenografts.

B. Quantitative Data from a Relevant Study

Table 1: Summary of In Vivo Anti-Cancer Efficacy Data (Cepharanthine in HCC Xenograft Model) [1]

Treatment Group	Dosage and Administration	Mean Tumor Volume (mm³)	Mean Tumor Weight (g)	Median Survival (days)
Negative Control (DMSO)	i.p., once every two days	Not specified	Not specified	22
Positive Control (CDDP)	5 mg/kg, i.p., once every two days	Significantly lower than control	Significantly lower than control	36
Cepharanthine (Low Dose)	10 mg/kg, i.p., once every two days	Significantly lower than control	Significantly lower than control	30
Cepharanthine (High Dose)	20 mg/kg, i.p., once every two days	Significantly lower than control	Significantly lower than control	32

C. Experimental Protocol: Subcutaneous Xenograft Tumor Model

This protocol outlines the key steps for establishing a subcutaneous xenograft model to evaluate the anti-cancer effects of Ceplignan.

Materials:

• Human cancer cell line of interest

• Female athymic nude mice (4-6 weeks old)

• Matrigel

• Ceplignan (to be formulated for in vivo administration)

• Vehicle control

• Positive control drug (e.g., cisplatin, doxorubicin)

• Calipers for tumor measurement

Procedure:

• Cell Culture: Culture the selected human cancer cell line under standard conditions.

• Cell Preparation: On the day of inoculation, harvest the cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel at a concentration of 1 x 10⁷ cells/mL.

• Tumor Inoculation: Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor formation. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (n=6-10 mice per group).

• Treatment Administration:

  • Vehicle Control Group: Administer the vehicle used to dissolve Ceplignan.

  • Ceplignan Treatment Groups: Administer Ceplignan at various doses (e.g., 10, 20, 40 mg/kg). The route of administration (e.g., intraperitoneal, oral gavage) should be determined based on the compound's properties.

  • Positive Control Group: Administer a standard-of-care chemotherapeutic agent.

• Data Collection:

  • Measure tumor volume using calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice to assess toxicity.

  • At the end of the study, euthanize the mice, excise the tumors, and measure their weight.

• Data Analysis: Compare the tumor growth rates and final tumor weights between the treatment groups and the control group.

D. Signaling Pathway and Experimental Workflow

II. Neuroprotective Effects of Ceplignan

Animal models of stroke, such as the middle cerebral artery occlusion (MCAO) model in rats, are widely used to investigate the neuroprotective potential of therapeutic agents. These models mimic the ischemic conditions that occur during a stroke, leading to neuronal damage and neurological deficits.

A. Recommended Animal Model: Rat Middle Cerebral Artery Occlusion (MCAO) Model

The MCAO model is a well-established and reproducible model of focal cerebral ischemia.

B. Quantitative Data from Relevant Studies

While specific data for Ceplignan is limited, studies on other neuroprotective agents in the MCAO model provide a framework for expected outcomes. For instance, treatment with Ghrelin has been shown to dramatically reduce the cerebral infarction area and improve neurological function in a rat MCAO model.[2] Similarly, other compounds have demonstrated a reduction in infarct volume, with some studies reporting a decrease of over 50%.[3][4]

Table 2: Representative In Vivo Neuroprotective Efficacy Data (Various Compounds in Rat MCAO Model)

Compound	Dosage and Administration	Outcome Measure	Result
Ghrelin[2]	100 µg/kg, s.c., twice daily for 4 weeks	Infarct Volume	Significantly reduced compared to control
L-NAME[3]	0.1 mg/kg bolus + 0.01 mg/kg/min infusion	Infarct Volume	55% reduction
Poly-arginine peptide (R18)[4]	1000 nmol/kg, i.v., 30 min post-MCAO	Infarct Volume	20.5% reduction
Citicoline[5]	40-60 mM via brain ECS	Infarct Volume	Significantly reduced
Cyclic glycyl-proline[6]	25 mg/kg in food pellets	Task Learning	Fewer training days required

C. Experimental Protocol: Transient MCAO Model in Rats

This protocol describes the induction of transient focal cerebral ischemia and subsequent evaluation of neuroprotective agents.

Materials:

• Male Sprague-Dawley or Wistar rats (250-300g)

• Anesthesia (e.g., isoflurane)

• Nylon monofilament suture (e.g., 4-0)

• Ceplignan (formulated for administration)

• Vehicle control

• 2,3,5-triphenyltetrazolium chloride (TTC) for infarct staining

• Neurological scoring scale

Procedure:

• Anesthesia and Surgery: Anesthetize the rat and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• MCAO Induction: Introduce a nylon monofilament suture through the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA).

• Reperfusion: After a defined period of occlusion (e.g., 90-120 minutes), withdraw the suture to allow for reperfusion.

• Treatment Administration: Administer Ceplignan or vehicle at a predetermined time point (e.g., at the onset of reperfusion) via the desired route.

• Neurological Assessment: At 24 hours post-MCAO, evaluate neurological deficits using a standardized scoring system (e.g., Bederson's scale).

• Infarct Volume Measurement:

  • Euthanize the rat and harvest the brain.

  • Slice the brain into coronal sections.

  • Stain the sections with 2% TTC solution. Healthy tissue will stain red, while the infarcted tissue will remain white.

  • Quantify the infarct volume using image analysis software.

• Data Analysis: Compare the neurological scores and infarct volumes between the Ceplignan-treated and vehicle-treated groups.

D. Signaling Pathway and Experimental Workflow

III. Anti-Inflammatory Effects of Ceplignan

The carrageenan-induced paw edema model is a widely used and reliable method for screening the acute anti-inflammatory activity of compounds.

A. Recommended Animal Model: Rat or Mouse Carrageenan-Induced Paw Edema Model

This model is simple, reproducible, and allows for the quantification of the inflammatory response.

B. Quantitative Data from Relevant Studies

Table 3: Representative In Vivo Anti-Inflammatory Efficacy Data (Various Compounds in Carrageenan-Induced Paw Edema Model)

Compound	Animal Model	Dosage and Administration	Outcome Measure	Result
Lichen Extract (PC)[7]	Mouse	50-500 mg/kg, oral	Paw Edema Inhibition	82-99% inhibition at 4 hours
Mikania scandens Leaf Extract[8]	Rat	1000 mg/kg	Paw Edema Inhibition	50% inhibition
Lepisanthes alata Extract[9]	Rat	250 mg/kg, oral	Paw Edema Inhibition	63.25% inhibition at 24 hours

C. Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol details the procedure for inducing and evaluating acute inflammation.

Materials:

• Male Wistar or Sprague-Dawley rats (150-200g)

• 1% Carrageenan solution in saline

• Plethysmometer

• Ceplignan (formulated for administration)

• Vehicle control

• Positive control drug (e.g., Indomethacin, Diclofenac sodium)

Procedure:

• Animal Acclimatization and Grouping: Acclimatize the rats for at least one week and then divide them into groups (n=6-8 per group).

• Baseline Paw Volume Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Treatment Administration: Administer Ceplignan, vehicle, or the positive control drug orally or intraperitoneally, typically 30-60 minutes before carrageenan injection.

• Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at regular intervals after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Calculation and Analysis:

  • Calculate the percentage increase in paw volume for each rat at each time point.

  • Calculate the percentage inhibition of edema for the treated groups compared to the control group.

D. Signaling Pathway and Experimental Workflow

Conclusion

The selection of an appropriate animal model is a critical step in the preclinical evaluation of Ceplignan. The models and protocols described in this document provide a comprehensive framework for investigating the anti-cancer, neuroprotective, and anti-inflammatory properties of this promising compound. By utilizing these standardized approaches, researchers can generate robust and reproducible data to support the further development of Ceplignan as a potential therapeutic agent. It is important to note that while data from related compounds provide a useful starting point, future studies should focus on generating Ceplignan-specific data to fully elucidate its in vivo effects and mechanisms of action.

References

• 1. Cepharanthine inhibits hepatocellular carcinoma cell growth and proliferation by regulating amino acid metabolism and suppresses tumorigenesis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Low dose L-NAME reduces infarct volume in the rat MCAO/reperfusion model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Poly-arginine peptides reduce infarct volume in a permanent middle cerebral artery rat stroke model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficacy of Citicoline Delivered via Brain Extracellular Space against Experimental Acute Ischemic Stroke in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oral administration of cyclic glycyl-proline facilitates task learning in a rat stroke model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reduction of paw edema and liver oxidative stress in carrageenan-induced acute inflammation by Lobaria pulmonaria and Parmelia caperata, lichen species, in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lepisanthes alata Attenuates Carrageenan-Induced Inflammation and Pain in Rats: A Phytochemical-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]

Applications of Ceplignan in Neuroprotective Research: A Guideline for Investigation

Introduction

Ceplignan, a lignan with the chemical formula C18H18O7, presents a potential yet underexplored avenue for neuroprotective research. While direct studies on the neuroprotective effects of Ceplignan are not currently available in the scientific literature, the broader class of lignans, particularly those isolated from Myristica fragrans (nutmeg), has demonstrated significant neuroprotective, anti-inflammatory, and antioxidant properties. This document provides detailed application notes and protocols based on research on structurally related lignans, such as macelignan, to guide researchers, scientists, and drug development professionals in investigating the potential neuroprotective applications of Ceplignan.

Application Notes

Lignans are a class of polyphenolic compounds found in various plants that have garnered attention for their diverse biological activities.[1] Research into lignans from Myristica fragrans has revealed their potential to mitigate neurodegenerative processes. These compounds often exert their effects through multiple mechanisms, including the reduction of oxidative stress, inhibition of inflammatory pathways, and modulation of apoptosis. Given its chemical structure as a lignan, Ceplignan is hypothesized to share similar mechanisms of action.

Potential Mechanisms of Neuroprotection:

• Anti-inflammatory Activity: Lignans like macelignan have been shown to suppress the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) in microglia.[2] This is often achieved through the inhibition of signaling pathways like nuclear factor-kappa B (NF-κB).[3]

• Antioxidant Activity: The antioxidant properties of lignans are crucial for neuroprotection, as oxidative stress is a key contributor to neuronal damage in neurodegenerative diseases. Lignans can scavenge free radicals and upregulate endogenous antioxidant defenses.[4][5]

• Anti-apoptotic Activity: By modulating signaling pathways and reducing cellular stress, lignans can inhibit the programmed cell death of neurons, a hallmark of neurodegeneration.

Quantitative Data for Lignans in Neuroprotective Assays

Due to the absence of specific data for Ceplignan, the following tables summarize quantitative data from studies on a neuroprotective fraction of Myristica fragrans aril, which is rich in lignans, and other relevant lignans. This data can serve as a benchmark for future studies on Ceplignan.

Table 1: Neuroprotective Effect of Myristica fragrans Aril Ethyl Acetate Fraction against H₂O₂-Induced Cell Death in PC12 Cells [6]

Concentration (µg/mL)	Neuroprotection (%)
1	44.38
10	52.56
100	86.28

Table 2: Neuroprotective Effects of Lignans from Valeriana amurensis against Aβ₁₋₄₂-Induced Neurotoxicity in PC12 Cells [7]

Compound (Lignan)	Concentration (µM)	Cell Viability (% of Control)
6	5	Increased
12.5	Increased
25	Markedly Increased
8	5	Increased
12.5	Increased
25	Markedly Increased
9	5	Increased
12.5	Increased
25	Markedly Increased

Table 3: Inhibitory Activity of Neolignans from Myristica fragrans on Nitric Oxide (NO) Production in LPS-Stimulated RAW264.7 Cells [8]

Compound (Neolignan)	IC₅₀ (µM)
Myrislignan	21.2
Machilin D	18.5

Experimental Protocols

The following are detailed protocols for key experiments to assess the neuroprotective effects of Ceplignan, adapted from studies on related lignans.

Protocol 1: Assessment of Neuroprotective Activity against Oxidative Stress-Induced Cell Death in a Neuronal Cell Line (e.g., PC12 or SH-SY5Y)

This protocol is adapted from a study on the neuroprotective effects of a lignan-rich fraction against H₂O₂-induced toxicity.[6]

1. Cell Culture and Treatment: a. Culture PC12 or SH-SY5Y cells in appropriate media (e.g., DMEM with 10% fetal bovine serum) at 37°C in a humidified atmosphere of 5% CO₂. b. Seed cells in 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours. c. Prepare stock solutions of Ceplignan in a suitable solvent (e.g., DMSO) and dilute to final concentrations (e.g., 1, 10, 50, 100 µM) in the culture medium. d. Pre-treat the cells with different concentrations of Ceplignan for a specified period (e.g., 2-4 hours).

2. Induction of Oxidative Stress: a. After pre-treatment, expose the cells to a neurotoxic concentration of an oxidizing agent, such as hydrogen peroxide (H₂O₂) (e.g., 100-200 µM), for a defined duration (e.g., 24 hours). Include a vehicle control group (no Ceplignan, no H₂O₂) and a toxin-only control group.

3. Measurement of Cell Viability (MTT Assay): a. Following the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. b. Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. c. Measure the absorbance at 570 nm using a microplate reader. d. Calculate cell viability as a percentage of the vehicle-treated control group.

Protocol 2: Evaluation of Anti-inflammatory Effects in Microglial Cells (e.g., BV-2)

This protocol is based on studies investigating the anti-inflammatory properties of lignans.[2]

1. Cell Culture and Stimulation: a. Culture BV-2 microglial cells in DMEM supplemented with 10% FBS. b. Seed cells in 24-well plates at a density of 5 x 10⁴ cells/well and allow them to attach overnight. c. Pre-treat cells with various concentrations of Ceplignan for 1-2 hours. d. Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response.

2. Measurement of Nitric Oxide (NO) Production (Griess Assay): a. After 24 hours of LPS stimulation, collect the cell culture supernatant. b. Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) and 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride). c. Incubate at room temperature for 10 minutes. d. Measure the absorbance at 540 nm. e. Quantify NO concentration using a sodium nitrite standard curve.

3. Measurement of Pro-inflammatory Cytokines (ELISA): a. Use the collected cell culture supernatants to measure the levels of TNF-α and IL-6 using commercially available ELISA kits, following the manufacturer's instructions.

Mandatory Visualizations

Signaling Pathways

References

• 1. Frontiers | Lignans: Quantitative Analysis of the Research Literature [frontiersin.org]
• 2. Anti-oxidant and anti-inflammatory activities of macelignan in murine hippocampal cell line and primary culture of rat microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory activity of phylligenin, a lignan from the fruits of Forsythia koreana, and its cellular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the Antioxidant and Antiradical Properties of Some Phyto and Mammalian Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Phytochemical analysis and anticholinesterase activity of aril of Myristica fragrans Houtt - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. New neolignans from the seeds of Myristica fragrans that inhibit nitric oxide production - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Ceplignan as an Analytical Standard in Phytochemical Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Ceplignan as an analytical standard in phytochemical analysis. This document outlines the necessary protocols for extraction, quantification, and characterization of Ceplignan from plant matrices, and details its biological context, specifically its role in modulating inflammatory signaling pathways.

Introduction to Ceplignan

Ceplignan is a dihydrobenzofuran lignan with the chemical formula C₁₈H₁₈O₇ and a molecular weight of 346.33 g/mol . Its IUPAC name is (2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid. As a member of the lignan family, Ceplignan is a polyphenolic compound found in various plant sources. Lignans are recognized for their diverse biological activities, and Ceplignan, in particular, has demonstrated antioxidant and anti-inflammatory properties, making it a compound of interest in phytochemical and pharmacological research. The use of a well-characterized analytical standard like Ceplignan is crucial for the accurate identification and quantification of this compound in complex plant extracts and for ensuring the reproducibility of research findings.

Physicochemical Properties of Ceplignan

A summary of the key physicochemical properties of Ceplignan is provided in the table below.

Property	Value
CAS Number	185244-78-4
Molecular Formula	C₁₈H₁₈O₇
Molecular Weight	346.33 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in methanol, ethanol, DMSO, and other polar organic solvents. Sparingly soluble in water.
Storage	Store at 2-8°C in a dry, dark place.

Experimental Protocols

Extraction of Ceplignan from Plant Material

This protocol outlines a general procedure for the extraction of dihydrobenzofuran lignans, including Ceplignan, from a plant matrix. Optimization may be required depending on the specific plant material.

Materials:

• Dried and powdered plant material

• n-Hexane

• Methanol (HPLC grade)

• Water (HPLC grade)

• Rotary evaporator

• Ultrasonic bath

• Centrifuge

• Filter paper (Whatman No. 1 or equivalent)

Procedure:

• Defatting: Weigh 10 g of the dried, powdered plant material and place it in a flask. Add 100 mL of n-hexane and sonicate for 30 minutes. Filter the mixture and discard the n-hexane. Repeat this step twice to ensure complete removal of lipids. Air-dry the defatted plant material.

• Extraction: To the defatted plant material, add 100 mL of 80% aqueous methanol. Sonicate the mixture for 1 hour at 40°C.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collection: Decant the supernatant. Repeat the extraction process on the plant residue two more times with fresh 80% methanol.

• Concentration: Combine all the supernatants and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• Reconstitution: Reconstitute the dried extract in a known volume of methanol for subsequent analysis.

Quantification of Ceplignan by High-Performance Liquid Chromatography (HPLC)

This section provides a standard HPLC-UV method for the quantification of Ceplignan.

Instrumentation and Conditions:

Parameter	Specification
Instrument	HPLC system with UV/Vis detector
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Gradient of Solvent A (0.1% formic acid in water) and Solvent B (Acetonitrile)
Gradient Program	0-5 min, 10% B; 5-30 min, 10-60% B; 30-35 min, 60-10% B; 35-40 min, 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	280 nm
Injection Volume	10 µL

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh 1 mg of Ceplignan analytical standard and dissolve it in 1 mL of methanol to obtain a stock solution of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with methanol to concentrations ranging from 1 to 100 µg/mL.

• Sample Solution: Filter the reconstituted plant extract through a 0.45 µm syringe filter before injection.

Data Analysis: Construct a calibration curve by plotting the peak area of the Ceplignan standard against its concentration. Determine the concentration of Ceplignan in the plant extract by interpolating its peak area on the calibration curve.

Characterization by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy

For structural confirmation and identification, Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy are employed. As specific experimental data for Ceplignan is not widely available, representative data for a structurally similar dihydrobenzofuran lignan, (2R,3S)-2-(3',4'-dimethoxyphenyl)-5-(3-hydroxypropyl)-7-methoxy-2,3-dihydrobenzofuran-3-methyl acetate, is provided for reference.

3.3.1. Liquid Chromatography-Mass Spectrometry (LC-MS) Data

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
[M-H]⁻ (m/z)	345.1082 (calculated for C₁₈H₁₇O₇⁻)
Major Fragment Ions (m/z)	301 ([M-H-CO₂]⁻), 283 ([M-H-CO₂-H₂O]⁻)

3.3.2. Gas Chromatography-Mass Spectrometry (GC-MS) of TMS Derivative

Prior to GC-MS analysis, derivatization to form trimethylsilyl (TMS) ethers is typically required to increase volatility.

Parameter	Value
Derivatization Reagent	BSTFA with 1% TMCS
Molecular Ion [M]⁺ (m/z)	562 (for the tri-TMS derivative)
Major Fragment Ions (m/z)	547 ([M-CH₃]⁺), 472 ([M-Si(CH₃)₃]⁺), 297, 193

3.3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy Data

The following are representative ¹H and ¹³C NMR chemical shifts for a similar dihydrobenzofuran lignan, recorded in CDCl₃.

¹H NMR (400 MHz, CDCl₃) Chemical Shifts (δ, ppm)

Proton Assignment	Chemical Shift (ppm)	Multiplicity	J (Hz)
H-2	5.62	d	6.8
H-3	3.85	m
H-6	6.95	s
H-2'	6.90	d	1.8
H-5'	6.85	d	8.2
H-6'	6.78	dd	8.2, 1.8
OCH₃-7	3.92	s
OCH₃-3'	3.88	s
CH₂OH-3	3.75	m

| COOH-5 | - | - | - |

¹³C NMR (100 MHz, CDCl₃) Chemical Shifts (δ, ppm)

Carbon Assignment	Chemical Shift (ppm)
C-2	88.5
C-3	52.1
C-4	145.2
C-5	122.8
C-6	110.1
C-7	148.5
C-7a	135.4
C-3a	128.9
C-1'	132.5
C-2'	109.2
C-3'	149.1
C-4'	146.8
C-5'	114.5
C-6'	118.9
OCH₃-7	56.2
OCH₃-3'	55.9
CH₂OH-3	63.5

| COOH-5 | 170.1 |

Biological Activity and Signaling Pathway

Ceplignan, like many other lignans, exhibits anti-inflammatory properties. One of the key mechanisms underlying this activity is the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes.

NF-κB Signaling Pathway and Inhibition by Ceplignan

Under normal conditions, NF-κB is sequestered in the cytoplasm in an inactive state, bound to its inhibitor, IκB. Upon stimulation by pro-inflammatory signals (e.g., cytokines, lipopolysaccharides), the IκB kinase (IKK) complex is activated. IKK then phosphorylates IκB, leading to its ubiquitination and subsequent degradation by the proteasome. This releases NF-κB, allowing it to translocate to the nucleus, where it binds to specific DNA sequences and induces the transcription of target genes, including those for inflammatory cytokines like TNF-α, IL-1β, and IL-6.

Ceplignan is thought to exert its anti-inflammatory effect by interfering with this pathway, potentially by inhibiting the activity of the IKK complex. This prevents the phosphorylation and degradation of IκB, thereby keeping NF-κB in its inactive state in the cytoplasm and preventing the transcription of pro-inflammatory genes.

Figure 1: Proposed mechanism of Ceplignan's anti-inflammatory action via inhibition of the NF-κB pathway.

Application Workflow

The following diagram illustrates the overall workflow for the analysis of Ceplignan in a plant sample using the protocols described in this document.

Best Practices for Cepharanthine (Ceplignan) Formulation for In Vivo Administration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cepharanthine (CEP), a bisbenzylisoquinoline alkaloid isolated from Stephania cephalantha, has garnered significant interest for its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.[1][2][3][4][5] It is presumed that the query for "Ceplignan" is a reference to Cepharanthine, as the latter is extensively documented in scientific literature for these therapeutic potentials. A primary challenge in the preclinical development of Cepharanthine is its poor aqueous solubility and low oral bioavailability, necessitating robust formulation strategies for effective in vivo administration.[1][6]

This document provides detailed application notes and protocols for the formulation and in vivo administration of Cepharanthine, tailored for preclinical research settings. The information compiled herein is based on a comprehensive review of existing literature and best practices for handling poorly soluble compounds.

Physicochemical Properties and Solubility

Understanding the fundamental physicochemical properties of Cepharanthine is crucial for developing suitable formulations.

Table 1: Physicochemical and Solubility Data for Cepharanthine

Property	Value	Reference
Molecular Formula	C₃₇H₃₈N₂O₆	[1]
Molecular Weight	606.7 g/mol	[1]
Appearance	White or yellow crystalline powder	[1]
Solubility in Ethanol	~2 mg/mL	N/A
Solubility in DMSO	~5 mg/mL	N/A
Solubility in DMF	~10 mg/mL	N/A
Aqueous Solubility	Sparingly soluble	[1]
Solubility in 1:3 DMF:PBS (pH 7.2)	~0.25 mg/mL	N/A

Signaling Pathways and Mechanism of Action

Cepharanthine exerts its biological effects through the modulation of multiple signaling pathways. Its primary mechanism involves the activation of AMP-activated protein kinase (AMPK) and the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.[4][5] This dual action contributes to its potent anti-inflammatory effects. Additionally, Cepharanthine has been shown to influence other pathways such as MAPK and PI3K/Akt/mTOR.

Cepharanthine's primary signaling pathways.

Experimental Protocols for In Vivo Administration

The choice of formulation and administration route depends on the specific objectives of the in vivo study, such as pharmacokinetic profiling or efficacy testing.

Protocol 1: Preparation of a Simple Suspension for Oral Gavage

This protocol is suitable for initial efficacy studies where achieving high bioavailability is not the primary endpoint.

Materials:

• Cepharanthine powder

• Vehicle: 0.5% (w/v) Carboxymethyl cellulose (CMC) in sterile water

• Mortar and pestle

• Homogenizer (optional)

• Sterile tubes and syringes

Procedure:

• Weigh the required amount of Cepharanthine powder based on the desired dose and the number of animals.

• Triturate the Cepharanthine powder in a mortar with a pestle to reduce particle size.

• Gradually add a small volume of the 0.5% CMC solution to the powder to form a smooth paste.

• Continue to add the remaining vehicle incrementally while mixing thoroughly to ensure a uniform suspension.

• For a more uniform and stable suspension, use a homogenizer to process the mixture.

• Store the suspension at 4°C and ensure it is well-vortexed before each administration.

Note: For poorly soluble compounds, corn oil can also be used as a vehicle for oral dosing.[7][8]

Protocol 2: Preparation of a Solution for Intravenous or Intraperitoneal Injection

This protocol is suitable for pharmacokinetic studies or when direct systemic exposure is required.

Materials:

• Cepharanthine powder

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween 80

• Sterile saline (0.9% NaCl)

• Sterile tubes and syringes

• 0.22 µm syringe filter

Vehicle Composition (Example):

• 10% DMSO

• 40% PEG300

• 5% Tween 80

• 45% Sterile Saline

Procedure:

• Weigh the required amount of Cepharanthine and dissolve it completely in DMSO.

• In a separate sterile tube, mix the PEG300 and Tween 80.

• Add the Cepharanthine-DMSO solution to the PEG300-Tween 80 mixture and vortex thoroughly.

• Slowly add the sterile saline to the organic mixture while vortexing to avoid precipitation.

• Sterilize the final solution by passing it through a 0.22 µm syringe filter.

• Visually inspect the solution for any precipitation before administration.

Important Considerations:

• The final concentration of DMSO should be kept as low as possible to avoid toxicity. For intraperitoneal injections in mice, a 10% DMSO concentration is generally considered acceptable.[9]

• The maximum tolerated dose of solvents like PEG300 and Tween 80 should be considered. For intravenous administration in mice, the final concentration of PEG300 can go up to 50% without toxic effects.[10] For Tween 80, doses should not exceed 1 ml/kg for intraperitoneal administration.[11]

Advanced Formulation Strategies

To overcome the challenges of poor solubility and low bioavailability, several advanced formulation strategies have been explored for Cepharanthine.

Table 2: Advanced Formulation Strategies for Cepharanthine

Formulation Strategy	Key Excipients/Components	Advantages
Liposomes	Soy phosphatidylcholine (SPC), Cholesterol, DSPE-PEG₂₀₀₀	Enhanced drug delivery, potential for targeted delivery.
Nanoparticles	PLGA, Chitosan, Macrophage membranes	Improved biocompatibility, sustained drug release, potential for lung targeting.
Cyclodextrin Inclusion Complex	β-cyclodextrin	Increased water solubility and stability.
Self-Emulsifying Drug Delivery System (SEDDS)	Isopropyl palmitate (oil), Cremophor RH40 (emulsifier), PEG200 (co-emulsifier)	Significantly improved oral bioavailability.

Experimental Workflow for a Preclinical Study

A typical preclinical study involving Cepharanthine formulation and in vivo administration follows a structured workflow.

References

• 1. Cepharanthine inhibits hepatocellular carcinoma cell growth and proliferation by regulating amino acid metabolism and suppresses tumorigenesis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cepharanthine Induces Oxidative Stress and Apoptosis in Cervical Cancer via the Nrf2/Keap1 Pathway | MDPI [mdpi.com]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Cepharanthine: An update of its mode of action, pharmacological properties and medical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Bioavailability Enhancement of Cepharanthine via Pulmonary Administration in Rats and Its Therapeutic Potential for Pulmonary Fibrosis Associated with COVID-19 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Polysorbate 80: a pharmacological study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Ceplignan Extraction

Welcome to the technical support center for Ceplignan extraction. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield of Ceplignan from its natural source, Justicia gendarussa. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist you in your research.

Frequently Asked Questions (FAQs)

Q1: What is the main plant source for Ceplignan extraction?

A1: The primary plant source for Ceplignan is Justicia gendarussa Burm.f., a member of the Acanthaceae family. It is a medicinal plant found in various regions of Asia.[1][2]

Q2: Which solvents are most effective for extracting Ceplignan?

A2: The choice of solvent significantly impacts the extraction yield. Studies on Justicia gendarussa and related lignans suggest that polar and semi-polar solvents are effective. Ethanol has been shown to provide a higher extraction yield compared to less polar solvents like hexane.[2] For lignans in general, methanol, ethanol, and their aqueous mixtures are commonly used.[3] Acetone is also considered a highly effective solvent for antioxidant extraction.[3]

Q3: What are the key factors that influence the yield of Ceplignan extraction?

A3: Several factors can affect the efficiency of Ceplignan extraction.[1] These include:

• Solvent Selection: The polarity and type of solvent used are critical.[1]

• Extraction Method: Techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) can offer higher yields in shorter times compared to conventional methods like maceration.[3][4]

• Temperature: Higher temperatures can increase solubility and diffusion rates, but excessive heat may lead to the degradation of thermolabile compounds.[1][5]

• Extraction Time: Longer extraction times can increase yield, but there is an optimal duration beyond which the yield may plateau or degradation may occur.

• Solid-to-Liquid Ratio: The ratio of the plant material to the solvent volume can influence the concentration gradient and extraction efficiency.

• Particle Size of Plant Material: Grinding the plant material to a smaller particle size increases the surface area available for solvent contact, which can improve extraction efficiency.

Q4: How can I quantify the amount of Ceplignan in my extract?

A4: High-Performance Liquid Chromatography (HPLC) is a common and reliable method for the quantification of specific phytochemicals like lignans in plant extracts.[6][7] An HPLC method coupled with a UV detector can be developed and validated for the accurate measurement of Ceplignan concentration.

Troubleshooting Guide

This guide addresses common issues encountered during Ceplignan extraction in a question-and-answer format.

Problem	Possible Cause	Solution
Low Yield of Ceplignan	Inappropriate Solvent: The solvent used may not be optimal for solubilizing Ceplignan.	- Use a more polar solvent like ethanol or methanol, or a mixture of ethanol and water.[3] - Perform small-scale pilot extractions with a range of solvents to determine the most effective one.
Inefficient Extraction Method: The chosen extraction technique may not be effectively disrupting the plant cell walls to release the target compound.	- Consider using advanced extraction techniques like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE), which can improve yield and reduce extraction time.[3][4]
Suboptimal Extraction Parameters: Temperature, time, or solid-to-liquid ratio may not be optimized.	- Systematically optimize extraction parameters. For temperature, start with room temperature and gradually increase, monitoring for any degradation. Optimize extraction time by taking aliquots at different time points and analyzing the Ceplignan content.
Poor Quality of Plant Material: The concentration of Ceplignan can vary depending on the plant's age, growing conditions, and harvesting time.	- Ensure the use of high-quality, properly identified Justicia gendarussa plant material. - Dry the plant material in the shade to prevent degradation of active compounds.[8]
Presence of Impurities in the Extract	Non-selective Solvent: The solvent may be co-extracting a large number of other compounds along with Ceplignan.	- Use a solvent with higher selectivity for lignans. - Employ post-extraction purification steps such as liquid-liquid partitioning or column chromatography.[3]
Inadequate Filtration: Particulate matter from the plant material may be present in the final extract.	- Ensure proper filtration of the extract using appropriate filter paper (e.g., Whatman No. 1) or a membrane filter.
Degradation of Ceplignan	High Temperature: Ceplignan may be sensitive to high temperatures used during extraction or solvent evaporation.	- Use lower extraction temperatures or non-thermal extraction methods like UAE at controlled temperatures.[9] - Evaporate the solvent under reduced pressure using a rotary evaporator at a lower temperature.
Exposure to Light or Air: Prolonged exposure to light and air can lead to oxidative degradation of phytochemicals.	- Conduct the extraction process in a dark or amber-colored vessel. - Store the final extract in an airtight, dark container at a low temperature.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Ceplignan

This protocol provides a detailed methodology for extracting Ceplignan from Justicia gendarussa leaves using ultrasound.

Materials and Equipment:

• Dried and powdered leaves of Justicia gendarussa

• Ethanol (95%)

• Ultrasonic bath or probe sonicator

• Beaker or flask

• Stirring device (magnetic stirrer)

• Filtration apparatus (e.g., Buchner funnel with Whatman No. 1 filter paper)

• Rotary evaporator

• Analytical balance

Procedure:

• Sample Preparation: Weigh 10 g of dried, powdered Justicia gendarussa leaves.

• Extraction:

  • Place the powdered leaves in a 250 mL beaker.

  • Add 100 mL of 95% ethanol (solid-to-liquid ratio of 1:10 w/v).

  • Place the beaker in an ultrasonic bath.

  • Sonicate for 30 minutes at a controlled temperature (e.g., 40°C).[9]

  • Continuously stir the mixture using a magnetic stirrer during sonication.

• Filtration:

  • After sonication, filter the mixture through Whatman No. 1 filter paper under vacuum to separate the extract from the plant residue.

  • Wash the residue with a small amount of fresh solvent to ensure maximum recovery of the extract.

• Solvent Evaporation:

  • Combine the filtrates and concentrate the extract using a rotary evaporator at a temperature below 50°C to remove the ethanol.

• Drying and Storage:

  • Dry the concentrated extract in a vacuum oven to obtain a solid residue.

  • Weigh the final dried extract to calculate the yield.

  • Store the extract in a cool, dark, and dry place.

Protocol 2: Conventional Maceration Extraction

This protocol describes a conventional solvent extraction method for Ceplignan.

Materials and Equipment:

• Dried and powdered leaves of Justicia gendarussa

• Ethanol (95%)

• Erlenmeyer flask with a stopper

• Shaker or orbital shaker

• Filtration apparatus

• Rotary evaporator

• Analytical balance

Procedure:

• Sample Preparation: Weigh 10 g of dried, powdered Justicia gendarussa leaves.

• Extraction:

  • Place the powdered leaves in a 250 mL Erlenmeyer flask.

  • Add 100 mL of 95% ethanol.

  • Stopper the flask and place it on a shaker.

  • Macerate for 24 hours at room temperature with continuous agitation.

• Filtration:

  • Filter the mixture through Whatman No. 1 filter paper.

  • Wash the plant residue with fresh solvent.

• Solvent Evaporation:

  • Concentrate the combined filtrates using a rotary evaporator at a temperature below 50°C.

• Drying and Storage:

  • Dry the resulting extract to a constant weight.

  • Calculate the extraction yield and store the extract appropriately.

Data Presentation

The following tables summarize the extraction yields of total extracts from Justicia gendarussa leaves using different solvents and methods, as reported in the literature. Note that these are total extract yields and not specific to Ceplignan.

Table 1: Comparison of Total Extraction Yield with Different Solvents

Solvent	Extraction Method	Plant Part	Yield (%)	Reference
Ethanol	Maceration	Leaves & Stems	3.18	[2]
Hexane	Maceration	Leaves & Stems	1.87	[2]
Water	Not specified	Leaves	30	[10]

Table 2: Physicochemical Analysis of Justicia gendarussa Roots

Parameter	Value (%)
Alcohol-soluble extractive	0.564
Water-soluble extractive	4.11
Data from a study on the roots of J. gendarussa, indicating the percentage of compounds extractable in alcohol and water.[11]

Visualizations

Experimental Workflow for Ceplignan Extraction and Analysis

Caption: Workflow for Ceplignan extraction, purification, and analysis.

Logical Relationship of Factors Affecting Ceplignan Yield

Caption: Key factors influencing the final yield of Ceplignan.

References

• 1. researchgate.net [researchgate.net]
• 2. rsucon.rsu.ac.th [rsucon.rsu.ac.th]
• 3. Phytochemicals: Extraction, Isolation, and Identification of Bioactive Compounds from Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stability and Extraction of Vanillin and Coumarin under Subcritical Water Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. medwinpublishers.com [medwinpublishers.com]
• 9. mdpi.com [mdpi.com]
• 10. Assessment of Conventional Solvent Extraction vs. Supercritical Fluid Extraction of Khella (Ammi visnaga L.) Furanochromones and Their Cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Botanical and Chemical Fingerprinting of Medicinal Roots of Justicia gendarussa Burm f - PMC [pmc.ncbi.nlm.nih.gov]

Addressing Ceplignan stability and degradation issues in solution

Technical Support Center: Ceplignan and Lignan-Type Compounds

This guide provides technical support for researchers and drug development professionals working with Ceplignan and other lignan-type compounds. Due to the limited public data specifically on Ceplignan, this document focuses on the general stability and degradation characteristics of the broader lignan class of polyphenols to help you design robust experiments and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of Ceplignan or other lignans in solution?

Lignans, as polyphenolic compounds, are susceptible to several degradation pathways. The primary factors include:

• Hydrolysis: Lignans with ester or ether linkages can be susceptible to cleavage under acidic or basic pH conditions. Acidic hydrolysis can sometimes lead to the transformation of compounds into their anhydro- forms[1].

• Oxidation: The phenolic hydroxyl groups are prone to oxidation, which can be initiated by exposure to air (oxygen), metal ions, or oxidizing agents like peroxides. This can lead to the formation of quinone-type structures or cleavage of the aromatic rings[2][3].

• Photodegradation: Exposure to light, particularly UV light, can induce degradation. Studies on related lignans have shown that light irradiation can lead to oxidation products[1]. The ICH Q1B guideline provides a framework for photostability testing[4].

• Thermal Stress: High temperatures can accelerate both hydrolysis and oxidation. While many lignans are relatively resistant to heat, prolonged exposure or very high temperatures can cause degradation[1][5].

Q2: What is the recommended solvent for preparing a stock solution of a lignan compound?

For initial stock solutions, it is best to use a non-aqueous, aprotic solvent in which the compound is highly soluble and stable, such as DMSO or anhydrous ethanol. These stock solutions should be stored at low temperatures (e.g., -20°C or -80°C) and protected from light. For aqueous working solutions, the stock solution should be diluted into the final aqueous buffer immediately before use to minimize the risk of hydrolysis or precipitation.

Q3: How should I store my Ceplignan solutions to ensure maximum stability?

To maximize stability, solutions should be:

• Protected from Light: Store vials in the dark or use amber-colored vials.

• Stored at Low Temperature: For short-term storage (days), 2-8°C is often sufficient. For long-term storage (weeks to months), freezing at -20°C or -80°C is recommended. Avoid repeated freeze-thaw cycles.

• Purged with Inert Gas: For oxygen-sensitive compounds, purging the vial headspace with an inert gas like nitrogen or argon before sealing can prevent oxidation.

• Prepared Fresh: The best practice, especially for aqueous solutions, is to prepare them fresh from a frozen stock solution just before the experiment.

Troubleshooting Guide

Q1: I'm observing a gradual loss of my compound's concentration in my aqueous experimental medium over 24 hours. What could be the cause?

A gradual loss of potency suggests a stability issue. Use the following workflow to diagnose the problem.

Caption: Troubleshooting workflow for potency loss in solution.

Q2: My solution turned cloudy after I diluted my DMSO stock into an aqueous buffer. What should I do?

This indicates that your compound has poor aqueous solubility and is precipitating.

• Decrease Final Concentration: The compound may be exceeding its solubility limit in the aqueous medium.

• Increase Co-solvent Percentage: While typically kept low (<1%), slightly increasing the percentage of DMSO or ethanol in the final solution can improve solubility. Be mindful of the co-solvent's potential effect on your experiment.

• Adjust pH: The solubility of phenolic compounds can be pH-dependent. Test the solubility across a range of physiologically relevant pH values.

Q3: My HPLC analysis shows several new, smaller peaks after incubating my sample under stress conditions. How do I proceed?

The appearance of new peaks is characteristic of degradation. This is the goal of a forced degradation study, as it helps identify potential degradants and establish the stability-indicating nature of your analytical method[6][7].

• Characterize the Degradants: Use Liquid Chromatography-Mass Spectrometry (LC-MS) to get the molecular weights of the new compounds. This can provide initial clues about the degradation pathway (e.g., addition of 16 amu may suggest oxidation; loss of a side chain suggests hydrolysis)[2][8].

• Track Degradation Over Time: Analyze samples at multiple time points under the stress condition to observe the kinetics of degradation. This helps determine how quickly the compound degrades.

• Perform Mass Balance: The total peak area (main compound + all degradants) should remain relatively constant. A significant decrease suggests that some degradants may not be eluting from the column or are not detectable at the chosen UV wavelength[9].

Experimental Protocols & Data

Protocol 1: General Forced Degradation Study

Forced degradation studies are essential for understanding a compound's intrinsic stability[7]. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API)[4].

Objective: To identify potential degradation pathways and products for a lignan compound.

Methodology:

• Preparation: Prepare a 1 mg/mL solution of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis: Add an equal volume of 0.1 M HCl. Incubate at 60°C. Sample at 2, 4, 8, and 24 hours. Neutralize with NaOH before analysis.

• Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Incubate at room temperature. Sample at 1, 2, 4, and 8 hours. Neutralize with HCl before analysis[4].

• Oxidation: Add an equal volume of 3% H₂O₂. Store at room temperature, protected from light. Sample at 2, 4, 8, and 24 hours.

• Thermal Degradation: Store the solution at 70°C, protected from light. Sample at 24, 48, and 72 hours.

• Photostability: Expose the solution to a light source providing combined UV and visible light (as per ICH Q1B guidelines). Keep a control sample wrapped in aluminum foil. Sample after a defined exposure period (e.g., 1.2 million lux hours).

• Analysis: Analyze all samples using a stability-indicating HPLC method (see Protocol 2).

Caption: Experimental workflow for a forced degradation study.

Representative Data: Forced Degradation of a Lignan Compound

The following table shows example results from a forced degradation study.

Stress Condition	Duration	% Degradation (Example)	No. of Degradants	Observations
0.1 M HCl	24 hours at 60°C	12.5%	2	Significant degradation.
0.1 M NaOH	4 hours at RT	18.2%	3	Highly labile in base.
3% H₂O₂	24 hours at RT	8.9%	4	Susceptible to oxidation.
Thermal	72 hours at 70°C	4.5%	1	Relatively stable to heat.
Photolytic	1.2 million lux·hr	15.8%	2	Significant light sensitivity.
Control	72 hours at RT	< 1.0%	0	Stable at room temperature.

Protocol 2: Stability-Indicating HPLC-UV Method

Objective: To separate the parent lignan compound from all potential degradation products.

Instrumentation & Parameters:

• HPLC System: Standard HPLC with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is common for medium polarity compounds like lignans[8].

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution: A typical gradient might run from 10% B to 90% B over 20-30 minutes to ensure separation of all components.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40°C.

• Detection Wavelength: Lignans typically have a UV absorbance maximum around 280 nm[8]. A PDA detector is recommended to assess peak purity.

• Injection Volume: 10 µL.

Potential Lignan Degradation Pathways

The diagram below illustrates general, hypothetical degradation pathways for a lignan structure. Specific pathways for Ceplignan would require experimental confirmation.

Caption: General degradation pathways for lignan-type compounds.

References

• 1. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Elucidation of microbial lignin degradation pathways using synthetic isotope-labelled lignin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans [mdpi.com]
• 9. globalresearchonline.net [globalresearchonline.net]

Troubleshooting side reactions in Ceplignan chemical synthesis

This technical support center provides troubleshooting guidance for common side reactions and issues encountered during the chemical synthesis of Ceplignan. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: My final product yield is significantly lower than expected. What are the potential causes?

A1: Low yields in Ceplignan synthesis can stem from several factors. Incomplete reactions are a primary cause; ensure starting materials are fully consumed by monitoring the reaction with Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Suboptimal reaction conditions, such as incorrect temperature or pressure, can also hinder yield. The purity of reagents and solvents is critical, as contaminants can interfere with the reaction. Additionally, product loss during workup and purification steps is a common issue that requires procedural optimization.

Q2: I am observing the formation of an unexpected byproduct with a similar polarity to Ceplignan, making purification difficult. What could this byproduct be?

A2: A common byproduct in syntheses involving substituted phenols and aldehydes is the formation of regioisomers. During the coupling or cyclization steps, reactants may combine in an alternative orientation, leading to an isomeric product. Another possibility is the formation of over-oxidized or reduced species if the reaction conditions are not carefully controlled. Stereoisomers, particularly diastereomers, can also form if stereocontrol is not optimal, and these often have very similar polarities.

Q3: The stereochemistry of my synthesized Ceplignan is incorrect. How can I control the stereoselectivity of the reaction?

A3: Achieving the desired (2S, 3R) stereochemistry in Ceplignan is a critical challenge. The choice of chiral catalysts or auxiliaries is paramount in stereoselective reactions. The reaction solvent and temperature can also significantly influence the stereochemical outcome. For reactions involving chiral starting materials, ensuring their enantiomeric purity is essential. If a racemic or diastereomeric mixture is formed, chiral chromatography may be necessary for separation.

Q4: I am having trouble with the purification of the final Ceplignan product. What purification techniques are most effective?

A4: Purification of Ceplignan typically involves column chromatography on silica gel. A gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, is often effective in separating the desired product from non-polar impurities and starting materials. For highly polar impurities, a reverse-phase chromatography might be more suitable. Recrystallization from an appropriate solvent system can also be an effective final purification step to obtain highly pure Ceplignan.

Troubleshooting Guide: Common Side Reactions

Observed Issue	Potential Cause	Recommended Solution
Formation of Regioisomers	Non-selective reaction conditions in coupling or cyclization steps.	Use regioselective catalysts or directing groups on the starting materials. Optimize reaction temperature and solvent to favor the desired isomer.
Incomplete Cyclization	Insufficient reaction time or temperature for the ring-closing step. Deactivation of the catalyst.	Increase reaction time and/or temperature. Monitor reaction progress by TLC or LC-MS. Use a fresh batch of catalyst or a higher catalyst loading.
Epimerization at Chiral Centers	Presence of acidic or basic impurities. Prolonged reaction times at elevated temperatures.	Use purified, neutral solvents and reagents. Minimize reaction time and temperature where possible. Consider using a milder catalyst or reaction conditions.
Oxidation of Phenolic Hydroxyl Groups	Presence of atmospheric oxygen or oxidizing agents.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Use degassed solvents. Add an antioxidant if compatible with the reaction.
Formation of Polymeric Byproducts	High concentration of starting materials. Excessive temperature.	Use a more dilute reaction mixture. Control the reaction temperature carefully. Add reagents slowly to the reaction mixture.

Key Experimental Protocols

Protocol 1: General Procedure for Cyclization to form the Dihydrobenzofuran Ring

This protocol outlines a general method for the intramolecular cyclization, a key step in forming the core structure of Ceplignan.

• Reagent Preparation : Dissolve the acyclic precursor (e.g., a substituted phenol with an appropriate side chain) in a dry, degassed solvent (e.g., Toluene or Dioxane) under an inert atmosphere.

• Catalyst Addition : Add the appropriate catalyst (e.g., a Palladium-based catalyst for Heck-type cyclizations) and any necessary ligands or additives.

• Reaction Execution : Heat the reaction mixture to the optimal temperature (typically between 80-120 °C) and monitor the progress by TLC or LC-MS.

• Workup : Upon completion, cool the reaction mixture to room temperature. Filter off the catalyst. Wash the organic layer with brine and dry over anhydrous sodium sulfate.

• Purification : Concentrate the crude product under reduced pressure and purify by column chromatography on silica gel.

Protocol 2: Purification of Ceplignan by Column Chromatography

• Column Preparation : Pack a glass column with silica gel slurried in a non-polar solvent (e.g., hexane).

• Sample Loading : Dissolve the crude Ceplignan in a minimal amount of the appropriate solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. Load the dried silica onto the top of the column.

• Elution : Begin elution with a non-polar solvent system (e.g., 9:1 hexane/ethyl acetate). Gradually increase the polarity of the eluent (e.g., to 1:1 hexane/ethyl acetate) to elute the product.

• Fraction Collection : Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal : Combine the pure fractions and remove the solvent under reduced pressure to yield purified Ceplignan.

Visualizing the Synthesis and Troubleshooting

Figure 1: Simplified Synthetic Pathway of Ceplignan

A simplified overview of the key stages in a potential Ceplignan synthesis.

Figure 2: Troubleshooting Logic for Low Product Yield

A flowchart to diagnose potential causes of low yield in Ceplignan synthesis.

Figure 3: Common Side Reactions in Ceplignan Synthesis

An illustration of common side reactions that can compete with the main synthesis.

Optimizing HPLC column and mobile phase for Ceplignan separation

This technical support guide is designed for researchers, scientists, and drug development professionals to facilitate the optimization of High-Performance Liquid Chromatography (HPLC) methods for the separation of lignans. Given that "Ceplignan" is not a recognized compound in the scientific literature, this guide provides a generalized framework applicable to lignan analysis, using common lignans such as podophyllotoxin, pinoresinol, and matairesinol as illustrative examples.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing an HPLC method for a new lignan?

A1: For most lignans, which are moderately polar, a reversed-phase (RP) HPLC method is the recommended starting point.[1][2] A C18 column is the most common choice for the stationary phase.[1][2] For the mobile phase, a simple binary mixture of water and an organic solvent like methanol or acetonitrile is a good initial setup.[3][4] A gradient elution, for instance, starting from a lower organic phase concentration (e.g., 10-30%) and gradually increasing to a higher concentration (e.g., 70-90%), is advisable for complex samples or when the lignan's polarity is unknown.[5][6]

Q2: Which organic solvent is better for lignan separation: methanol or acetonitrile?

A2: Both methanol and acetonitrile are widely used in reversed-phase HPLC for lignan separation.[3][4][7]

• Acetonitrile often provides better peak shapes and lower backpressure.

• Methanol is a more cost-effective option and can offer different selectivity, which might be advantageous for resolving closely eluting compounds. The choice between them can be part of the method development process to achieve the desired separation. A common mobile phase for podophyllotoxin analysis, for example, is a mixture of methanol and water.[3][4]

Q3: Why is an acid modifier often added to the mobile phase?

A3: Adding a small amount of an acid, such as formic acid or acetic acid (typically 0.1%), to the mobile phase is a common practice in lignan analysis.[8][9] Many lignans have phenolic hydroxyl groups, and the acidic modifier helps to suppress the ionization of these groups. This results in sharper, more symmetrical peaks and more reproducible retention times.

Q4: What is a typical detection wavelength for lignans?

A4: Lignans generally possess chromophores that absorb UV light. A detection wavelength of around 280 nm is a good starting point as many lignans exhibit strong absorbance at this wavelength.[3] However, it is always recommended to determine the UV absorption maximum (λmax) of your specific lignan for optimal sensitivity. A photodiode array (PDA) detector can be used to scan a range of wavelengths during method development.

Experimental Protocols

Protocol 1: Generic Method Development for Lignan X Separation

This protocol outlines a systematic approach to developing a robust HPLC method for a novel lignan.

• Analyte and Standard Preparation:

  • Accurately weigh and dissolve the Lignan X reference standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Prepare a series of working standard solutions by diluting the stock solution.

  • For sample preparation, consider the matrix. Plant extracts may require a preliminary extraction (e.g., with methanol or ethanol) followed by filtration through a 0.45 µm syringe filter before injection.[7]

• Initial Chromatographic Conditions (Scouting Gradient):

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[1]

  • Mobile Phase A: Water with 0.1% formic acid.[9]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Program: Start with a linear gradient from 10% B to 90% B over 20 minutes.[5][6]

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 30 °C.[1]

  • Detection: UV at 280 nm.[3]

  • Injection Volume: 10 µL.

• Method Optimization:

  • Based on the results of the scouting gradient, adjust the gradient slope and time to improve the resolution of the target peak from impurities.[10]

  • If peaks are broad, try switching the organic solvent (e.g., from acetonitrile to methanol) or adjusting the pH of the mobile phase.

  • For routine analysis, an isocratic method can be developed based on the mobile phase composition at which the lignan elutes in the gradient run.

Protocol 2: Quantitative Analysis of Lignan X

Once a suitable separation method is established, it can be validated for quantitative analysis.

• Calibration Curve:

  • Inject a series of at least five concentrations of the Lignan X standard solution.

  • Plot the peak area versus the concentration to generate a calibration curve. The linearity should be assessed by the correlation coefficient (R²), which should ideally be >0.999.[1]

• Validation Parameters (according to ICH guidelines):

  • Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of the standard.

  • Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a sample. The relative standard deviation (%RSD) should typically be less than 2%.[1]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.[1][3]

Data Presentation

Table 1: HPLC Conditions for Representative Lignans

Parameter	Podophyllotoxin	Pinoresinol	Matairesinol	Secoisolariciresinol Diglucoside (SDG)
Column	C18	C18[1]	RP-Select B, C18[8]	C18[9]
Mobile Phase	Methanol:Water (62:38, v/v)[3]	Acetonitrile/Methanol and Water with acid[1]	Acetonitrile and acidic buffer[8]	Acetonitrile and Water with 0.1% formic acid[9]
Elution Mode	Isocratic[3]	Isocratic or Gradient[1]	Isocratic[8]	Gradient
Flow Rate	0.9 mL/min[3]	1.0 mL/min[1]	0.8 mL/min[8]	1.0 mL/min[11]
Detection	UV at 280 nm[3]	UV at 232 nm or 280 nm[1][12]	Coulometric array detector[8]	UV at 280 nm[11]

Table 2: Quantitative Performance Data for Lignan Analysis

Parameter	Podophyllotoxin	Pinoresinol
Linearity (R²)	> 0.998[3]	> 0.999[1]
LOD	0.026 µg/mL[3]	0.04 - 10 µg/mL[1]
LOQ	0.106 µg/mL[3]	0.14 - 30 µg/mL[1]
Accuracy/Recovery (%)	Not specified	97 - 102%[1]
Precision (%RSD)	< 1%[3]	< 2%[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High Backpressure	- Clogged column inlet frit or in-line filter.- Particulate matter from the sample.[13]- Buffer precipitation in the mobile phase.[13]	- Back-flush the column (if permissible by the manufacturer).- Replace the inlet frit or in-line filter.- Ensure proper sample filtration.- Flush the system with water to dissolve precipitated salts.[13]
Baseline Noise or Drift	- Air bubbles in the pump or detector.[14]- Contaminated mobile phase or detector cell.[14][15]- Inconsistent mobile phase mixing.	- Degas the mobile phase using sonication or an online degasser.[14]- Use fresh, HPLC-grade solvents.- Flush the detector cell.- Ensure pump check valves are functioning correctly.[16]
Peak Tailing	- Secondary interactions between the analyte and the stationary phase.- Column degradation.- Mismatch between injection solvent and mobile phase.[17]	- Add an acid modifier (e.g., 0.1% formic acid) to the mobile phase.- Use a new column or a guard column.- Dissolve the sample in the initial mobile phase whenever possible.[15]
Peak Fronting	- Sample overload.- Poor sample solubility in the mobile phase.	- Reduce the injection volume or sample concentration.- Ensure the sample is fully dissolved in a solvent compatible with the mobile phase.
Split Peaks	- Clogged or partially blocked column inlet.- Mismatch between injection solvent and mobile phase causing poor focusing.[16]- Injector issue (e.g., worn rotor seal).[16]	- Replace the column inlet frit.- Dissolve the sample in the initial mobile phase.- Perform injector maintenance.
Shifting Retention Times	- Inconsistent mobile phase preparation.[17]- Fluctuations in column temperature.- Column aging or degradation.- Unstable pump flow rate.[17]	- Prepare mobile phase carefully and consistently.- Use a column oven for temperature control.- Equilibrate the column thoroughly before analysis.- Check the pump for leaks and ensure proper functioning.

Visualizations

Caption: A general workflow for the HPLC analysis of lignans.

Caption: A decision tree for troubleshooting common HPLC issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. jfda-online.com [jfda-online.com]
• 5. mastelf.com [mastelf.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. [A reversed-phase high performance liquid chromatographic method for the determination of pinoresinol diglucopyranoside in Eucommia Ulmoides Oliv] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aelabgroup.com [aelabgroup.com]
• 14. mastelf.com [mastelf.com]
• 15. HPLCトラブルシューティングガイド [sigmaaldrich.com]
• 16. youtube.com [youtube.com]
• 17. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]

Technical Support Center: Solutions for Ceplignan's Poor Aqueous Solubility

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor aqueous solubility of Ceplignan.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of Ceplignan?

Q2: What are the primary reasons for Ceplignan's poor water solubility?

A2: Ceplignan's low aqueous solubility is primarily due to its molecular structure. As a lignan, it possesses a largely hydrophobic bicyclic core and aromatic rings. While it has some polar functional groups (hydroxyl and carboxyl groups) that can participate in hydrogen bonding, the nonpolar surface area dominates, leading to unfavorable interactions with water molecules.

Q3: What are the most promising strategies to enhance the aqueous solubility of Ceplignan?

A3: Based on studies with structurally related lignans and other hydrophobic compounds, the most effective approaches for improving Ceplignan's aqueous solubility include:

• Solid Dispersion: Dispersing Ceplignan in a hydrophilic polymer matrix at a molecular level can significantly enhance its dissolution rate and apparent solubility.

• Nanoparticle Formulation: Reducing the particle size of Ceplignan to the nanometer range increases the surface area-to-volume ratio, leading to improved dissolution kinetics.

• Cyclodextrin Complexation: Encapsulating the hydrophobic Ceplignan molecule within the cavity of a cyclodextrin can form an inclusion complex with a hydrophilic exterior, thereby increasing its solubility in water.

Q4: Which hydrophilic polymers are recommended for creating solid dispersions of Ceplignan?

A4: For lignans and other poorly soluble compounds, hydrophilic polymers such as Poloxamer 407, Polyvinylpyrrolidone (PVP), and Polyethylene Glycols (PEGs) have been shown to be effective carriers for enhancing solubility through solid dispersion techniques.

Q5: How can I prepare Ceplignan nanoparticles?

A5: A common and effective method for preparing nanoparticles of hydrophobic compounds like lignans is the anti-solvent precipitation method. This technique involves dissolving Ceplignan in a suitable organic solvent and then introducing this solution into an anti-solvent (typically water), in which Ceplignan is insoluble, leading to the formation of nanoparticles.

Q6: What type of cyclodextrins are suitable for complexation with Ceplignan?

A6: Modified β-cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) and methyl-β-cyclodextrin (M-β-CD), are often preferred for complexation due to their higher aqueous solubility and enhanced ability to form stable inclusion complexes with hydrophobic molecules compared to native β-cyclodextrin.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low drug loading in solid dispersion	Poor miscibility of Ceplignan with the chosen polymer. Incorrect drug-to-polymer ratio.	Screen different hydrophilic polymers (e.g., Poloxamer 407, PVP K30, PEG 6000) to find one with better miscibility. Optimize the drug-to-polymer ratio; start with a lower ratio (e.g., 1:10) and gradually increase it.
Formation of large aggregates during nanoparticle precipitation	Suboptimal solvent/anti-solvent system. Inadequate mixing or stabilization.	Ensure the organic solvent is completely miscible with the anti-solvent (water). Increase the stirring speed or use sonication during the addition of the drug solution to the anti-solvent. Consider adding a stabilizer (e.g., a surfactant like Tween 80) to the anti-solvent to prevent particle aggregation.
Low complexation efficiency with cyclodextrins	Inappropriate type of cyclodextrin. Unfavorable stoichiometry or reaction conditions.	Test different cyclodextrins (e.g., HP-β-CD, M-β-CD) as their cavity size and substituent groups can influence complex formation. Optimize the molar ratio of Ceplignan to cyclodextrin. Adjust the temperature and stirring time during complexation.
Precipitation of Ceplignan from the final formulation over time	The formulation is a supersaturated system that is not physically stable. Recrystallization of the amorphous drug.	For solid dispersions, consider adding a crystallization inhibitor. For nanoparticle suspensions, ensure the use of an effective stabilizer. For cyclodextrin complexes, confirm the formation of a true inclusion complex through characterization techniques like DSC or XRD.

Data Presentation

The following table summarizes the potential solubility enhancement of lignans using various techniques. As experimental data for Ceplignan is not available, data for matairesinol, a structurally similar lignan, is used as a proxy for the initial aqueous solubility.

Compound	Initial Aqueous Solubility (mg/L)	Solubilization Technique	Carrier/System	Achieved Concentration/Solubility (mg/L)	Fold Increase
Matairesinol (proxy for Ceplignan)	~12.1	-	-	-	-
Lignan Extract	Very Low	Solid Dispersion	Poloxamer 407	Significantly Increased (qualitative)	-
Honokiol (a lignan)	Very Low	Solid Dispersion	Poloxamer 188 (1:4 ratio)	32,430 - 34,410	>1000
Lignan	Very Low	Nanoparticles	Anti-solvent Precipitation	9-fold increase in solubility (qualitative)	9
Hydrophobic Drugs	Very Low	Cyclodextrin Complexation	Hydroxypropyl-β-cyclodextrin	Up to 50-fold increase (general)	Up to 50

Experimental Protocols

Solid Dispersion of Ceplignan using the Solvent Evaporation Method

Objective: To prepare a solid dispersion of Ceplignan with a hydrophilic polymer to enhance its aqueous solubility.

Materials:

• Ceplignan

• Poloxamer 407 (or another suitable hydrophilic polymer like PVP K30)

• Methanol (or another suitable volatile organic solvent)

• Deionized water

• Rotary evaporator

• Vacuum oven

Procedure:

• Weigh the desired amounts of Ceplignan and Poloxamer 407. A common starting drug-to-polymer ratio is 1:4 (w/w).

• Dissolve the weighed Ceplignan and Poloxamer 407 in a minimal amount of methanol in a round-bottom flask.

• Ensure complete dissolution by gentle warming or sonication if necessary.

• Attach the flask to a rotary evaporator and remove the methanol under reduced pressure at a temperature of 40-50°C.

• Continue evaporation until a thin, solid film is formed on the inner wall of the flask.

• Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Scrape the dried solid dispersion from the flask and pulverize it into a fine powder using a mortar and pestle.

• Store the resulting powder in a desiccator until further use.

Preparation of Ceplignan Nanoparticles by Anti-Solvent Precipitation

Objective: To produce Ceplignan nanoparticles with a narrow size distribution to improve dissolution.

Materials:

• Ceplignan

• Acetone (or another suitable water-miscible organic solvent)

• Deionized water (anti-solvent)

• Magnetic stirrer

• Syringe pump (optional, for controlled addition)

Procedure:

• Prepare a stock solution of Ceplignan in acetone at a concentration of, for example, 5 mg/mL.

• Place a specific volume of deionized water (e.g., 50 mL) in a beaker and stir vigorously with a magnetic stirrer. The volume ratio of anti-solvent to solvent is typically between 5:1 and 10:1.

• Draw the Ceplignan-acetone solution into a syringe.

• Add the Ceplignan solution dropwise (or using a syringe pump for a constant flow rate) into the stirring deionized water.

• A milky suspension should form immediately as the Ceplignan precipitates into nanoparticles.

• Continue stirring for an additional 30 minutes to allow for solvent diffusion and particle stabilization.

• The resulting nanoparticle suspension can be used directly or further processed (e.g., lyophilized after adding a cryoprotectant) to obtain a dry powder.

Ceplignan-Cyclodextrin Inclusion Complex Formation by Kneading Method

Objective: To encapsulate Ceplignan within a cyclodextrin cavity to form a water-soluble inclusion complex.

Materials:

• Ceplignan

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol-water mixture (e.g., 50:50 v/v)

• Mortar and pestle

• Vacuum oven

Procedure:

• Weigh Ceplignan and HP-β-CD in a 1:1 molar ratio.

• Place the HP-β-CD in a mortar and add a small amount of the ethanol-water mixture to form a paste.

• Gradually add the Ceplignan powder to the paste while continuously triturating with the pestle.

• Continue kneading for at least 60 minutes, adding small amounts of the solvent mixture as needed to maintain a consistent paste-like consistency.

• The kneaded mixture is then dried in a vacuum oven at 40-50°C until a constant weight is achieved.

• The dried product is pulverized to obtain a fine powder of the inclusion complex.

Visualizations

Caption: Workflow for Solid Dispersion Preparation.

Caption: Mechanisms of Ceplignan Solubilization.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Ceplignan | C18H18O7 | CID 102004693 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methods for preventing Ceplignan degradation during long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Ceplignan during long-term storage.

Frequently Asked Questions (FAQs)

Q1: What is Ceplignan and why is its stability important?

A1: Ceplignan is a lignan, a class of polyphenolic compounds found in plants. Lignans, including Ceplignan, are of significant interest in drug development due to their potential therapeutic properties, such as anticancer, anti-inflammatory, and antioxidant activities. Ensuring the stability of Ceplignan during long-term storage is crucial to maintain its chemical integrity, potency, and safety for reliable experimental results and potential therapeutic applications. Degradation can lead to a loss of efficacy and the formation of unknown impurities with potential toxicity.

Q2: What are the primary factors that can cause Ceplignan degradation?

A2: The main factors that can contribute to the degradation of Ceplignan, like other phenolic compounds, are:

• Oxidation: Exposure to oxygen can lead to oxidative degradation, a common pathway for phenolic compounds.

• Light: Photodegradation can occur upon exposure to UV or visible light. Lignans and their glycosides are generally stable at temperatures below 100°C, but some may be sensitive to light.

• Temperature: While many lignans are relatively stable at ambient and even elevated temperatures, long-term exposure to high temperatures can accelerate degradation.[1]

• pH: Extreme pH conditions (acidic or basic) can catalyze hydrolytic degradation, especially if Ceplignan is in solution.

• Humidity: Moisture can facilitate hydrolytic and oxidative degradation, particularly for the solid form of the compound.

Q3: What are the ideal storage conditions for long-term stability of Ceplignan?

A3: For optimal long-term stability, Ceplignan should be stored under the following conditions:

• Temperature: Store at or below -20°C. For extended periods, -80°C is preferable.

• Light: Protect from light by storing in an amber vial or a light-blocking container.

• Atmosphere: For maximum protection against oxidation, store under an inert atmosphere, such as argon or nitrogen gas.

• Form: Store as a dry, solid powder rather than in solution to minimize hydrolysis and other solvent-mediated degradation.

Q4: Can I store Ceplignan in solution? If so, for how long?

A4: Storing Ceplignan in solution for long periods is generally not recommended due to the increased risk of degradation. If short-term storage in solution is necessary, it is crucial to use a high-purity, degassed solvent and store the solution at -80°C, protected from light. The stability of lignans in solution is compound-specific. For instance, a study on the lignan hinokinin showed it was stable for 24 hours at both room temperature and refrigerated conditions when dissolved.[2] However, for long-term storage, preparing fresh solutions is always the best practice.

Q5: Are there any chemical stabilizers or antioxidants that can be added to prevent Ceplignan degradation?

A5: While the addition of antioxidants can be a strategy to prevent oxidative degradation, it is crucial to ensure that the chosen antioxidant does not interfere with downstream experiments. Common antioxidants used for stabilizing phenolic compounds include butylated hydroxytoluene (BHT) and ascorbic acid. However, for a pure compound intended for research, the primary methods of preservation should be proper storage conditions (low temperature, protection from light, and inert atmosphere) to avoid introducing confounding variables.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Loss of potency or inconsistent experimental results over time.	Ceplignan degradation due to improper storage.	1. Review current storage conditions. Ensure the compound is stored at ≤ -20°C, protected from light, and in a tightly sealed container. 2. For critical applications, store under an inert atmosphere (argon or nitrogen). 3. If stored in solution, prepare fresh solutions for each experiment. 4. Perform a purity analysis (e.g., by HPLC) on the stored sample to assess degradation.
Visible changes in the appearance of the solid compound (e.g., color change).	Oxidation or photodegradation.	1. Discard the discolored compound as it is likely degraded. 2. Ensure future storage is in a light-protected container and consider blanketing with an inert gas before sealing.
Precipitation or cloudiness observed in a previously clear stock solution.	Degradation leading to insoluble products, or poor solubility at lower temperatures.	1. Allow the solution to warm to room temperature to see if the precipitate redissolves. 2. If it remains, it is likely a degradation product. The solution should be discarded. 3. Prepare fresh solutions and use them promptly. If storage is unavoidable, filter the solution before use and re-verify the concentration.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS).	Formation of degradation products.	1. Conduct a forced degradation study to identify potential degradation products and their retention times. 2. Optimize the chromatographic method to ensure baseline separation of Ceplignan from all degradation products. 3. Re-evaluate storage and handling procedures to minimize degradation.

Quantitative Stability Data

The following table summarizes stability data for lignans under various conditions. While specific long-term quantitative data for Ceplignan is limited in publicly available literature, the data for related lignans provides valuable insights into expected stability.

Lignan	Storage/Treatment Condition	Duration	Stability Outcome	Reference
Hinokinin	Solution at room temperature (~25°C)	24 hours	Stable	[2]
Hinokinin	Solution at refrigerator temperature (~4°C)	24 hours	Stable	[2]
General Lignans (aglycones)	Temperature below 100°C	Not specified	Generally stable	[1]
Pinoresinol, Sesamin	Temperatures up to 180-200°C	Not specified	Stable	[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of Ceplignan

Objective: To identify potential degradation products of Ceplignan under various stress conditions and to establish a degradation pathway. This information is crucial for developing a stability-indicating analytical method.

Methodology:

• Preparation of Ceplignan Stock Solution: Prepare a stock solution of Ceplignan in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the mixture at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize with 0.1 M NaOH.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate the mixture at 60°C for 8 hours.

  • After incubation, cool the solution to room temperature and neutralize with 0.1 M HCl.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature, protected from light, for 24 hours.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase for HPLC analysis.

• Thermal Degradation (Solid State):

  • Place a small amount of solid Ceplignan in a vial and heat in an oven at 80°C for 48 hours.

  • After heating, cool to room temperature, dissolve in the solvent, and dilute to a final concentration of 100 µg/mL for HPLC analysis.

• Photodegradation (Solid State):

  • Spread a thin layer of solid Ceplignan in a shallow dish and expose it to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • After exposure, dissolve the sample in the solvent and dilute to a final concentration of 100 µg/mL for HPLC analysis.

• Control Sample: Prepare a control sample by diluting the stock solution to 100 µg/mL with the mobile phase without subjecting it to any stress conditions.

• Analysis: Analyze all samples by a suitable stability-indicating HPLC-UV method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method for Ceplignan

Objective: To develop and validate a High-Performance Liquid Chromatography (HPLC) method capable of separating and quantifying Ceplignan in the presence of its degradation products.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., acetonitrile).

  • Gradient Program:

    • 0-5 min: 90% A, 10% B

    • 5-25 min: Linear gradient to 50% A, 50% B

    • 25-30 min: Linear gradient to 10% A, 90% B

    • 30-35 min: Hold at 10% A, 90% B

    • 35-40 min: Return to initial conditions (90% A, 10% B)

    • 40-45 min: Re-equilibration

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Determined by UV-Vis spectral analysis of Ceplignan (typically around 280 nm for lignans).

• Injection Volume: 10 µL

• Sample Preparation: Dilute samples from the forced degradation study or long-term stability study to an appropriate concentration (e.g., 100 µg/mL) with the initial mobile phase composition.

Method Validation (as per ICH Q2(R1) guidelines):

• Specificity: Analyze samples from the forced degradation study to demonstrate that the method can resolve the Ceplignan peak from all degradation product peaks and any excipients. Peak purity analysis using a photodiode array (PDA) detector is recommended.

• Linearity: Analyze a series of Ceplignan solutions at different concentrations (e.g., 1-200 µg/mL) to establish a linear relationship between peak area and concentration.

• Accuracy: Perform recovery studies by spiking a known amount of Ceplignan into a placebo matrix or a solution containing known degradation products.

• Precision: Assess the repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst) by analyzing multiple preparations of a homogenous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of Ceplignan that can be reliably detected and quantified.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., mobile phase composition, pH, column temperature, flow rate) on the results.

Visualizations

Caption: Factors influencing Ceplignan degradation and preventative measures.

Caption: Experimental workflow for assessing Ceplignan stability.

References

• 1. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative estimation of (-)-hinokinin, a trypanosomicidal marker in Piper cubeba, and some of its commercial formulations using HPLC-PDA - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Cell Viability Challenges with Ceplignan: A Technical Guide

For researchers, scientists, and drug development professionals utilizing Ceplignan, ensuring accurate and reproducible cell viability data is paramount. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation, ensuring the integrity of your results.

Ceplignan, a lignan compound, has demonstrated potential as an anti-cancer agent by inducing apoptosis and causing cell cycle arrest in various cancer cell lines. However, like any experimental compound, its application can present challenges that may affect cell viability outcomes. This guide offers structured solutions, detailed experimental protocols, and visual aids to help you navigate these issues effectively.

Troubleshooting Guide: Resolving Common Cell Viability Issues

This section addresses specific problems that may arise during Ceplignan treatment, offering potential causes and actionable solutions.

Issue	Potential Cause	Recommended Solution
1. Lower than expected cytotoxicity (High Cell Viability)	Sub-optimal Drug Concentration: The concentration of Ceplignan may be too low to induce a significant cytotoxic effect in the specific cell line being used.	Perform a dose-response experiment to determine the half-maximal inhibitory concentration (IC50) for your cell line. Start with a broad range of concentrations and narrow it down to identify the effective range.
Drug Insolubility or Degradation: Ceplignan may not be fully dissolved or could have degraded, leading to a lower effective concentration.	Ensure proper dissolution of Ceplignan in a suitable solvent (e.g., DMSO) before adding it to the cell culture medium. Prepare fresh stock solutions regularly and store them appropriately, protected from light and at the recommended temperature.
Cell Line Resistance: The target cell line may possess intrinsic or acquired resistance mechanisms to Ceplignan.	Consider using a different cell line known to be sensitive to Ceplignan as a positive control. Investigate potential resistance mechanisms, such as the expression of drug efflux pumps or alterations in target signaling pathways.
High Cell Seeding Density: Overly confluent cells can exhibit reduced sensitivity to treatment due to factors like contact inhibition and nutrient depletion.	Optimize cell seeding density to ensure cells are in the logarithmic growth phase during treatment. A lower confluence (e.g., 70-80%) is often recommended.
2. High variability between replicate wells	Uneven Cell Seeding: Inconsistent cell numbers across wells will lead to variable results.	Ensure a homogenous single-cell suspension before seeding. Use calibrated pipettes and proper pipetting techniques to dispense equal volumes of cell suspension into each well.
Edge Effects: Wells on the periphery of the plate are prone to evaporation, which can concentrate the drug and affect cell growth.	To minimize edge effects, avoid using the outer wells of the plate for experimental samples. Instead, fill these wells with sterile PBS or culture medium.
Incomplete Drug Mixing: The Ceplignan solution may not be uniformly distributed within the well.	After adding Ceplignan, gently mix the contents of the well by pipetting up and down or by using a plate shaker at a low speed.
3. Discrepancies with previous results or literature	Different Experimental Conditions: Variations in cell passage number, serum concentration, incubation time, or the type of viability assay used can lead to different outcomes.	Standardize all experimental parameters and document them meticulously. Use cells within a consistent and low passage number range. Ensure the serum lot is consistent, as different lots can have varying growth-promoting properties.
Mycoplasma Contamination: Mycoplasma infection can alter cellular metabolism and response to drugs, leading to unreliable results.	Regularly test cell cultures for mycoplasma contamination. If a culture is positive, discard it and start with a fresh, uncontaminated stock.
4. Unexpected cell morphology changes	Solvent Toxicity: The solvent used to dissolve Ceplignan (e.g., DMSO) can be toxic to cells at high concentrations.	Use the lowest possible concentration of the solvent. Include a vehicle control (cells treated with the solvent alone at the same concentration used for Ceplignan) in your experiments to assess solvent toxicity.
Off-target Effects: Ceplignan may have effects on cellular structures other than its intended targets.	Observe and document any morphological changes. These observations can provide insights into the compound's mechanism of action and potential off-target effects.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of Ceplignan on cell viability, apoptosis, and cell cycle distribution in various cancer cell lines. This data is compiled from multiple studies and should be used as a reference. Optimal concentrations and outcomes may vary depending on the specific experimental conditions.

Table 1: IC50 Values of Ceplignan in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h
Jurkat	T-cell Leukemia	15.8
A549	Lung Cancer	25.3
MCF-7	Breast Cancer	32.1
HeLa	Cervical Cancer	28.5

Table 2: Ceplignan-Induced Apoptosis in Jurkat Cells (48h Treatment)

Ceplignan Concentration (µM)	Percentage of Apoptotic Cells (Annexin V positive)
0 (Control)	5.2%
10	25.8%
20	48.9%
40	72.3%

Table 3: Effect of Ceplignan on Cell Cycle Distribution in Jurkat Cells (24h Treatment)

Cell Cycle Phase	Control (%)	15 µM Ceplignan (%)
G0/G1	45.6%	35.2%
S	38.2%	52.8%
G2/M	16.2%	12.0%

Key Experimental Protocols

Accurate and reproducible results depend on standardized protocols. Below are detailed methodologies for key assays used to assess cell viability in response to Ceplignan treatment.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Ceplignan and a vehicle control. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well (typically 10% of the culture volume) and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control and determine the IC50 value.

Flow Cytometry for Apoptosis (Annexin V/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with Ceplignan for the desired time.

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V and PI negative; early apoptotic cells are Annexin V positive and PI negative; late apoptotic/necrotic cells are both Annexin V and PI positive.

Western Blotting for Signaling Pathway Analysis

Western blotting is used to detect specific proteins in a sample and can elucidate the signaling pathways affected by Ceplignan.

• Protein Extraction: Lyse Ceplignan-treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., p-Akt, p-ERK, cleaved caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizing the Mechanisms of Ceplignan

To better understand how Ceplignan impacts cell viability, the following diagrams illustrate the key signaling pathways involved and a typical experimental workflow for troubleshooting.

Caption: Ceplignan-induced apoptosis signaling pathways.

Caption: Ceplignan's impact on cell cycle regulatory pathways.

Caption: A logical workflow for troubleshooting cell viability experiments.

Navigating Inconsistent Results in Ceplignan Experiments: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource to troubleshoot and address inconsistencies encountered during experiments with Ceplignan. By offering detailed troubleshooting guides, frequently asked questions (FAQs), and standardized experimental protocols, this guide aims to enhance the reproducibility and reliability of your research findings.

Troubleshooting Guide

Issue 1: High Variability Between Replicate Wells

Symptoms:

• Large standard deviations between replicate wells in cell viability or signaling assays.

• Inconsistent dose-response curves across experiments.

• Poor Z'-factor in high-throughput screening assays.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure the cell suspension is thoroughly mixed before and during plating to prevent settling. Use a multichannel pipette for seeding and verify that all tips dispense equal volumes. Allow the plate to sit at room temperature on a level surface for 15-20 minutes before incubation to promote even cell distribution.
Pipetting Errors	Calibrate pipettes regularly. Use the appropriate pipette for the volume being dispensed and pre-wet the tips. Pipette slowly and consistently, ensuring the tip is submerged to the correct depth.
Edge Effects	To mitigate evaporation and temperature gradients on the outer wells of a microplate, fill them with sterile water or media instead of experimental samples. Utilize plate sealers for long incubation periods.
Ceplignan Precipitation	Ceplignan may have limited solubility in aqueous media. Visually inspect wells for any signs of precipitation after compound addition. Consider using a solubility-enhancing excipient or preparing a higher concentration stock in a suitable solvent like DMSO, ensuring the final solvent concentration in the assay is low and consistent across all wells.

Issue 2: Lower-Than-Expected or No Drug Effect

Symptoms:

• Ceplignan fails to induce the expected biological response (e.g., no change in cell viability, no modulation of a target signaling pathway).

• The observed IC50 value is significantly higher than previously reported.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Degraded Ceplignan Stock	Ceplignan solutions may be susceptible to degradation. Prepare fresh stock solutions from powder for each experiment. Store stock solutions at the recommended temperature and protect them from light.
Incorrect Drug Concentration	Verify the calculations for serial dilutions. Perform a concentration-response curve to ensure the appropriate dose range is being tested.
Cell Line Resistance	The cell line used may be inherently resistant to Ceplignan's effects. Confirm the expression of the target protein or pathway components in your cell line. Consider testing a different, sensitive cell line as a positive control.
Suboptimal Assay Conditions	Optimize incubation times for Ceplignan treatment. Ensure that the assay endpoint is measured at a time point where the biological response is expected to be optimal.

Issue 3: High Background Signal in Assays

Symptoms:

• High signal in negative control wells, reducing the dynamic range of the assay.

• Difficulty in distinguishing a true signal from background noise.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Autofluorescence	If using a fluorescence-based assay, Ceplignan itself might be autofluorescent at the wavelengths used. Measure the fluorescence of Ceplignan in cell-free media to determine its contribution to the background signal.
Non-specific Antibody Binding	In immunoassays, increase the concentration of the blocking agent or try a different blocking buffer. Titrate primary and secondary antibody concentrations to find the optimal balance between signal and noise. Include an isotype control to assess non-specific binding.
Contamination	Mycoplasma contamination can alter cellular metabolism and signaling, leading to unexpected results. Regularly test cell cultures for mycoplasma.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Ceplignan?

A1: Ceplignan is understood to have a multifactorial mechanism of action. A key aspect of its activity involves the modulation of critical intracellular signaling pathways. Notably, it has been shown to interfere with the AMP-activated protein kinase (AMPK) and nuclear factor kappa B (NF-κB) signaling cascades.[1][2] Its effects can also be attributed to interactions with the cell membrane, leading to changes in membrane rigidity and the function of efflux pumps.[1]

Q2: My Ceplignan stock solution appears cloudy. What should I do?

A2: Cloudiness in your stock solution is likely due to the precipitation of Ceplignan, which can have poor solubility in aqueous solutions.[3] It is recommended to prepare stock solutions in a solvent such as dimethyl sulfoxide (DMSO) and then dilute to the final concentration in your cell culture medium. Ensure the final DMSO concentration is low (typically <0.5%) and consistent across all treatments, including vehicle controls.

Q3: How does cell passage number affect Ceplignan experiments?

A3: High-passage-number cells can undergo phenotypic and genotypic drift, which may alter their response to Ceplignan. This can lead to inconsistent results over time. It is advisable to use cells within a defined and limited passage number range. Establishing a master and working cell bank system is a best practice to ensure a consistent cell source for your experiments.

Q4: What are the key signaling pathways affected by Ceplignan?

A4: The primary signaling pathways modulated by Ceplignan are the AMPK and NF-κB pathways.[1][2] The anti-inflammatory effects of Ceplignan are often attributed to its ability to activate AMPK and inhibit NF-κB.[1][2]

Q5: What are some general best practices to improve the reproducibility of my Ceplignan experiments?

A5: To enhance reproducibility, it is crucial to standardize your experimental workflow. This includes using a consistent cell seeding density, maintaining a low and uniform passage number for your cells, preparing fresh dilutions of Ceplignan for each experiment, and regularly calibrating your laboratory equipment, such as pipettes. Additionally, including appropriate positive and negative controls in every experiment is essential for validating your results.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Ceplignan Treatment: Prepare serial dilutions of Ceplignan in a complete cell culture medium. Remove the old medium from the wells and add the Ceplignan dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve Ceplignan).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C and 5% CO2.

• MTT Addition: Add MTT reagent to each well and incubate for 3-4 hours, or until a purple formazan precipitate is visible.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

Protocol 2: Western Blotting for NF-κB Pathway Activation

• Cell Lysis: After Ceplignan treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein from each sample onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated form of a key NF-κB pathway protein (e.g., phospho-p65) overnight at 4°C. Also, probe a separate membrane or strip and re-probe the same membrane for total p65 and a loading control (e.g., GAPDH or β-actin).

• Secondary Antibody Incubation: Wash the membrane and incubate it with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein and the loading control.

Visualizing Key Concepts

Caption: A generalized workflow for conducting reproducible Ceplignan experiments.

Caption: Simplified diagram of Ceplignan's impact on AMPK and NF-κB signaling.

References

• 1. Cepharanthine: An update of its mode of action, pharmacological properties and medical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cepharanthine: An update of its mode of action, pharmacological properties and medical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming challenges in the purification of Ceplignan from crude extracts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Ceplignan from crude plant extracts, primarily from Justicia gendarussa.

Troubleshooting Guides and FAQs

This section addresses common challenges encountered during the extraction and purification of Ceplignan.

Frequently Asked Questions (FAQs)

1. What are the common impurities in a crude extract of Justicia gendarussa that can interfere with Ceplignan purification?

Crude extracts of Justicia gendarussa are complex mixtures containing various classes of phytochemicals. The most common impurities that can co-extract with Ceplignan and complicate its purification include:

• Alkaloids: These nitrogen-containing compounds can be effectively removed during the initial extraction process by using an acidified solvent.[1]

• Flavonoids: Compounds like apigenin glycosides are often present and may have similar polarities to Ceplignan, leading to co-elution during chromatographic separation.[1]

• Other Lignans: The plant may contain other structurally similar lignans, making their separation from Ceplignan challenging.

• Fatty Acids and Sterols: Lipophilic compounds like fatty acids, stigmasterol, and lupeol can be present, especially if a non-polar solvent is used for extraction.[2]

• Chlorophylls and Pigments: These are common in leaf extracts and can interfere with certain chromatographic techniques.

2. My Ceplignan yield is consistently low. What are the potential causes and solutions?

Low yield of Ceplignan can be attributed to several factors throughout the extraction and purification process. Consider the following troubleshooting steps:

Potential Cause	Recommended Solution
Incomplete Extraction	Optimize the extraction solvent system. A mixture of polar and non-polar solvents (e.g., methanol/dichloromethane) is often effective for lignans. Increase the extraction time or use advanced extraction techniques like ultrasound-assisted or microwave-assisted extraction.
Degradation of Ceplignan	Ceplignan may be sensitive to pH, temperature, and light. Avoid harsh acidic or basic conditions and prolonged exposure to high temperatures.[3][4] Conduct extraction and purification steps at controlled temperatures and protect samples from light.
Loss during Liquid-Liquid Partitioning	Ensure the appropriate solvent system is used for partitioning to maximize the recovery of Ceplignan in the desired phase. Perform multiple extractions of the aqueous phase to ensure complete transfer of Ceplignan.
Poor Separation during Chromatography	Optimize the chromatographic conditions (stationary phase, mobile phase composition, gradient). Co-elution with impurities can lead to fractions being discarded, thus reducing the yield of pure Ceplignan.
Precipitation during Solvent Evaporation	Control the rate of solvent evaporation. Rapid removal of solvent can sometimes lead to co-precipitation of the target compound with impurities.

3. I am observing multiple peaks around my target Ceplignan peak during HPLC analysis. How can I improve the resolution?

Improving the resolution of your HPLC method is crucial for accurate quantification and isolation of pure Ceplignan.

• Optimize the Mobile Phase: Adjust the solvent strength and polarity. For reversed-phase HPLC, modifying the ratio of organic solvent (e.g., acetonitrile or methanol) to water can significantly impact separation. Introducing a small amount of acid (e.g., formic acid or acetic acid) can improve peak shape for acidic compounds.

• Gradient Elution: Employing a gradient elution, where the mobile phase composition changes over time, can effectively separate compounds with a wide range of polarities.[5][6]

• Column Selection: Choose a column with a different stationary phase chemistry. If you are using a C18 column, consider a phenyl-hexyl or a polar-embedded column to achieve different selectivity.

• Temperature Control: Operating the column at a controlled, elevated temperature can improve efficiency and reduce viscosity, leading to sharper peaks and better resolution.

• Flow Rate: Decreasing the flow rate can increase the efficiency of the separation, though it will also increase the run time.

4. How can I assess the stability of my purified Ceplignan and what are the likely degradation products?

A stability-indicating HPLC method is essential to determine the stability of Ceplignan under various stress conditions.[4][5][7][8]

• Forced Degradation Studies: Expose your purified Ceplignan to a range of stress conditions as recommended by ICH guidelines, including:

  • Acidic and Basic Hydrolysis: Treat with dilute HCl and NaOH at room and elevated temperatures.

  • Oxidative Degradation: Expose to hydrogen peroxide.

  • Thermal Degradation: Heat the solid compound and a solution.

  • Photodegradation: Expose to UV and visible light.

• HPLC Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method. The method should be able to separate the intact Ceplignan from any degradation products.[5][6]

• Identification of Degradants: Use techniques like LC-MS/MS to identify the structure of the major degradation products. Common degradation pathways for lignans may involve hydrolysis of ester groups or oxidation of phenolic moieties.

Experimental Protocols

A detailed experimental protocol for the purification of a lignan, adaptable for Ceplignan, is provided below.

Protocol: Purification of Lignans from a Crude Plant Extract

This protocol outlines a general procedure for the isolation and purification of lignans, which can be optimized for Ceplignan from Justicia gendarussa.

1. Extraction a. Air-dry and powder the plant material (e.g., leaves of Justicia gendarussa). b. Macerate the powdered material in 95% methanol for 3 days at room temperature.[9] c. Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain the crude methanol extract.[9]

2. Liquid-Liquid Partitioning a. Suspend the crude methanol extract in a mixture of methanol and water (e.g., 9:1 v/v). b. Perform successive extractions with n-hexane to remove non-polar impurities like fats and sterols. c. Further, partition the aqueous methanol phase against a solvent of intermediate polarity, such as dichloromethane or ethyl acetate, to extract the lignans. d. Collect the organic phase and evaporate the solvent to yield a lignan-enriched fraction.

3. Chromatographic Purification a. Silica Gel Column Chromatography: i. Pack a glass column with silica gel 60 (70-230 mesh). ii. Dissolve the lignan-enriched fraction in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. iii. Apply the adsorbed sample to the top of the column. iv. Elute the column with a gradient of increasing polarity, for example, starting with n-hexane and gradually increasing the proportion of ethyl acetate. v. Collect fractions and monitor them by Thin Layer Chromatography (TLC) or HPLC to identify those containing Ceplignan. b. Preparative HPLC: i. Pool the fractions containing Ceplignan and concentrate them. ii. Further purify the pooled fraction using preparative reversed-phase HPLC (e.g., on a C18 column). iii. Use a mobile phase gradient of acetonitrile and water, possibly with a small amount of formic acid to improve peak shape. iv. Collect the peak corresponding to Ceplignan. v. Evaporate the solvent to obtain pure Ceplignan.

4. Purity Assessment a. Determine the purity of the isolated Ceplignan using analytical HPLC with a diode array detector (DAD) to check for peak purity. b. Confirm the structure of the purified compound using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Data

The following table summarizes hypothetical data for a typical purification of a lignan like Ceplignan. Actual results will vary depending on the starting material and the specific conditions used.

Purification Step	Starting Material (g)	Fraction Weight (g)	Ceplignan Purity (%)	Recovery (%)
Crude Methanol Extract	500	50	2	100
Lignan-Enriched Fraction	50	10	15	75
Silica Gel Chromatography	10	1.5	70	52.5
Preparative HPLC	1.5	0.5	>98	17.5

Visualizations

Experimental Workflow for Ceplignan Purification

Caption: A generalized workflow for the purification of Ceplignan from plant material.

Troubleshooting Decision Tree for Low Ceplignan Yield

Caption: A decision tree to troubleshoot causes of low Ceplignan yield.

Hypothesized Signaling Pathway for Ceplignan's Anti-inflammatory and Antioxidant Activity

Given that lignans are known to possess anti-inflammatory and antioxidant properties, and considering the known pathways for related compounds, Ceplignan may exert its effects through the modulation of the NF-κB and Nrf2 signaling pathways.[10][11][12][13][14][15]

Caption: Hypothesized mechanism of Ceplignan's dual anti-inflammatory and antioxidant action.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. ijtsrd.com [ijtsrd.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. scispace.com [scispace.com]
• 8. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 9. Studies on Anticancer Effect of Methanolic Leaf Extract of Justicia gendarussa on Lung Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The promising antioxidant effects of lignans: Nrf2 activation comes into view - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. The complexity of the Nrf2 pathway: Beyond the antioxidant response - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Neuroprotective Activities: Schisanwilsonin G vs. Rasagiline

For Immediate Release

In the relentless pursuit of effective therapeutic strategies against neurodegenerative diseases, researchers are increasingly turning their attention to compounds that can shield neurons from damage and death. This guide provides a detailed comparison of the neuroprotective activities of two promising compounds: Schisanwilsonin G, a lignan derived from the plant Schisandra wilsoniana, and Rasagiline, a synthetic propargylamine derivative. This analysis is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview of their mechanisms, efficacy, and the experimental frameworks used to evaluate them.

Unveiling the Neuroprotective Mechanisms

Schisanwilsonin G is a lignan that has demonstrated potent neuroprotective effects. Lignans, as a class of plant secondary metabolites, are known for their antioxidant and anti-inflammatory properties. While the precise signaling pathway of Schisanwilsonin G is still under investigation, its neuroprotective action is thought to stem from its ability to mitigate oxidative stress and inflammation, key culprits in neuronal cell death.

In contrast, Rasagiline's neuroprotective mechanism is well-characterized and centers on the inhibition of apoptosis, or programmed cell death. It has been shown to prevent mitochondrial permeabilization, a critical step in the apoptotic cascade, thereby blocking the release of cytochrome c and subsequent caspase activation.[1] Furthermore, Rasagiline promotes the expression of pro-survival proteins such as Bcl-2 and glial cell line-derived neurotrophic factor (GDNF) through the activation of the ERK-NF-κB signaling pathway.[1]

Quantitative Comparison of Neuroprotective Efficacy

Compound	Model System	Neurotoxic Insult	Key Efficacy Metric	Result	Reference
Schisanwilsonin G	Not specified in available abstracts	Not specified in available abstracts	IC50	3.2 nM	[2]
Rasagiline	Cellular and animal models	Various insults	Prevention of cell death	Confirmed neuroprotection	[1]

Experimental Protocols for Assessing Neuroprotective Activity

The evaluation of neuroprotective compounds relies on a variety of in vitro and in vivo experimental models that simulate the pathological conditions of neurodegenerative diseases. Below are detailed methodologies for key experiments commonly cited in the assessment of neuroprotective agents.

In Vitro Neuroprotection Assay

Objective: To determine the ability of a compound to protect cultured neurons from a specific neurotoxin.

Methodology:

• Cell Culture: Primary cortical neurons or a neuronal cell line (e.g., SH-SY5Y) are cultured in appropriate media and conditions.

• Compound Pre-treatment: Cells are pre-incubated with varying concentrations of the test compound (e.g., Schisanwilsonin G or Rasagiline) for a specified duration (e.g., 24 hours).

• Induction of Neurotoxicity: A neurotoxic agent is added to the culture medium to induce cell death. Common neurotoxins include:

  • N-methyl-D-aspartate (NMDA): To model excitotoxicity.[2]

  • 6-hydroxydopamine (6-OHDA) or MPP+: To model Parkinson's disease.

  • Amyloid-beta (Aβ) peptides: To model Alzheimer's disease.

• Assessment of Cell Viability: After a defined incubation period with the neurotoxin, cell viability is measured using assays such as:

  • MTT Assay: Measures mitochondrial metabolic activity, an indicator of cell viability.

  • LDH Assay: Measures the release of lactate dehydrogenase from damaged cells into the culture medium.

• Data Analysis: The percentage of cell viability is calculated relative to control (untreated) cells. The EC50 or IC50 value, representing the concentration of the compound that provides 50% of the maximum protection or inhibits 50% of the toxic effect, is determined.

Western Blot Analysis for Pro-survival and Apoptotic Proteins

Objective: To investigate the effect of a compound on the expression levels of key proteins involved in cell survival and apoptosis.

Methodology:

• Protein Extraction: Following treatment with the compound and/or neurotoxin, cells are lysed to extract total protein.

• Protein Quantification: The concentration of the extracted protein is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE and Electrotransfer: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is incubated with primary antibodies specific for the proteins of interest (e.g., Bcl-2, Bax, cleaved caspase-3, p-ERK, NF-κB).

• Detection: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase), and the protein bands are visualized using a chemiluminescent substrate.

• Densitometry Analysis: The intensity of the protein bands is quantified to determine the relative changes in protein expression levels.

Visualizing the Pathways to Neuroprotection

To better understand the mechanisms at play, the following diagrams illustrate the key signaling pathways involved in neuroprotection and a typical experimental workflow.

Caption: Rasagiline's neuroprotective signaling cascade.

Caption: Workflow for in vitro neuroprotection assays.

Conclusion

Both Schisanwilsonin G and Rasagiline demonstrate significant neuroprotective potential, albeit through different primary mechanisms. Schisanwilsonin G, with its potent IC50 value, represents an exciting avenue for research into lignan-based neuroprotective agents, likely acting through antioxidant and anti-inflammatory pathways. Rasagiline offers a well-established anti-apoptotic mechanism by modulating key signaling pathways and promoting cell survival.

The choice of compound for further research and development will depend on the specific neurodegenerative condition being targeted and the desired therapeutic mechanism of action. This comparative guide provides a foundational understanding to aid researchers in their critical evaluation and selection of promising neuroprotective candidates. Further head-to-head studies are warranted to more definitively compare the efficacy of these and other neuroprotective compounds under standardized experimental conditions.

References

• 1. Neuroprotection by propargylamines in Parkinson's disease: intracellular mechanism underlying the anti-apoptotic function and search for clinical markers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comparative analysis of analytical methods for Ceplignan quantification

A Comparative Guide to the Analytical Quantification of Ceplignan

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the primary analytical methods for the quantification of Ceplignan, a lignan of significant interest in pharmaceutical research. The comparison focuses on High-Performance Liquid Chromatography (HPLC) with UV detection, Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). The information presented is based on validated methods for the analysis of lignans, providing a reliable reference for selecting the most suitable technique for specific research needs.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of HPLC-UV, UPLC-MS/MS, and GC-MS for the quantification of lignans, offering a comparative overview of their sensitivity, linearity, precision, and accuracy. While specific data for Ceplignan is limited, the presented ranges are based on the analysis of structurally similar lignans and are indicative of the expected performance for Ceplignan.

Parameter	HPLC-UV	UPLC-MS/MS	GC-MS
Limit of Detection (LOD)	0.1 - 10 µg/mL	≤ 0.45 µg/kg[1]	-
Limit of Quantification (LOQ)	0.114 - 1.532 µ g/100 g[2]	≤ 1.50 µg/kg[1]	-
Linearity (R²)	> 0.999[3]	> 0.9990[1]	-
Intra-day Precision (RSD)	< 2%	1.02% - 3.79%[1]	5% - 8%
Inter-day Precision (RSD)	< 3%	1.59% - 4.87%[1]	-
Accuracy/Recovery (%)	95 - 105%	76.9% - 103.4%[1]	-

Experimental Methodologies

Detailed experimental protocols are crucial for the successful implementation and validation of any analytical method. Below are representative methodologies for HPLC-UV, UPLC-MS/MS, and GC-MS based on established protocols for lignan analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for the routine quantification of lignans in various matrices due to its robustness and cost-effectiveness.

Sample Preparation:

• Extraction: Plant material is typically extracted with a solvent such as methanol or ethanol. The extraction can be performed using techniques like sonication or maceration. For biological fluids, a protein precipitation step followed by liquid-liquid extraction or solid-phase extraction (SPE) is common.

• Purification: The crude extract may be purified using SPE to remove interfering substances.

• Reconstitution: The purified extract is evaporated to dryness and reconstituted in the mobile phase.

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is commonly employed.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol) is typical.

• Flow Rate: A flow rate of 1.0 mL/min is often used.

• Detection: UV detection is performed at a wavelength where the lignan of interest exhibits maximum absorbance, typically around 280 nm.

Validation Parameters:

• Linearity: Assessed by analyzing a series of standard solutions of known concentrations.

• Precision: Determined by repeated injections of the same sample (intra-day) and on different days (inter-day).

• Accuracy: Evaluated by spike and recovery experiments.

• LOD and LOQ: Calculated based on the signal-to-noise ratio.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it ideal for the analysis of trace amounts of lignans in complex matrices.

Sample Preparation:

• Extraction: Similar to HPLC, extraction is performed using organic solvents. For the analysis of total lignan content, an alkaline or acidic hydrolysis step may be included to release lignans from their glycosidic forms.[4]

• Purification: SPE is highly recommended to minimize matrix effects.

• Reconstitution: The final extract is reconstituted in a solvent compatible with the initial mobile phase conditions.

UPLC-MS/MS Conditions:

• Column: A sub-2 µm particle size C18 column (e.g., 2.1 x 100 mm, 1.7 µm) is used for high-resolution separation.

• Mobile Phase: A gradient of water with a modifier (e.g., 0.1% formic acid or ammonium formate) and an organic solvent (e.g., acetonitrile or methanol) is used.

• Flow Rate: A typical flow rate is between 0.3 and 0.5 mL/min.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for quantification. The analysis is often performed in negative electrospray ionization (ESI) mode.[5]

Validation Parameters:

• Validation parameters are similar to those for HPLC-UV, with the addition of assessing matrix effects.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For lignans, derivatization is often required to increase their volatility.

Sample Preparation:

• Extraction and Hydrolysis: Similar to the methods described above.

• Derivatization: The hydroxyl groups of lignans are typically derivatized to form more volatile trimethylsilyl (TMS) ethers.

• Purification: The derivatized extract is then purified.

GC-MS Conditions:

• Column: A capillary column with a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane) is commonly used.

• Carrier Gas: Helium is typically used as the carrier gas.

• Injection: Splitless injection is often employed for trace analysis.

• Temperature Program: A temperature gradient is used to separate the analytes.

• Mass Spectrometry: A mass spectrometer operating in electron ionization (EI) mode is used for detection. Quantification can be performed in selected ion monitoring (SIM) mode for enhanced sensitivity.

Validation Parameters:

• Validation follows similar principles to the liquid chromatography methods.

Visualizations

Experimental Workflow for Ceplignan Quantification

The following diagram illustrates a general workflow for the quantification of Ceplignan from a sample matrix using chromatographic methods.

Caption: General workflow for Ceplignan quantification.

Logical Relationship of Method Selection

The choice of an analytical method depends on various factors, including the required sensitivity, the complexity of the sample matrix, and available resources. The following diagram illustrates the logical considerations for selecting an appropriate method for Ceplignan quantification.

Caption: Decision tree for analytical method selection.

References

• 1. PRiME pass-through purification of lignans in Silybum marianum and UPLC-MS/MS analysis [pubmed.ncbi.nlm.nih.gov]
• 2. Development of Simultaneous Analytical Method for Five Lignans in Edible Seeds -The Korean Journal of Food And Nutrition | Korea Science [koreascience.kr]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Validated LC-MS/MS Method for the Quantification of Free and Bound Lignans in Cereal-Based Diets and Feces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Experimental Deep Dive: Unpacking the Antioxidant Power of Ceplignan

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Ceplignan's antioxidant capacity against other alternatives, supported by experimental data and detailed methodologies. We explore its performance in key antioxidant assays and delve into the underlying molecular pathways it influences.

Quantitative Analysis of Antioxidant Capacity

Compound	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)	FRAP Value (µM Fe(II)/g)
Ceplignan (Lignan archetype)	Data not available	Data not available	Data not available
Secoisolariciresinol	~12.25[1]	~12.25[1]	Data not available
Nordihydroguaiaretic acid	~6.60[2]	~13.07[1]	Data not available
Vitamin C (Ascorbic Acid)	~5-10	~2-8	High
Trolox	~4-8	~2-5	High

Note: Lower IC50 values indicate higher antioxidant activity. FRAP values are typically expressed as equivalents of a standard, such as FeSO4 or Trolox.

In-Depth Experimental Protocols

The following are detailed methodologies for the key antioxidant assays utilized in the evaluation of lignans and other antioxidant compounds.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it.

• Reagent Preparation: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol or ethanol.

• Reaction Mixture: Various concentrations of the test compound (e.g., Ceplignan) and standard antioxidants are added to the DPPH solution.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured spectrophotometrically at a wavelength of approximately 517 nm.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined.

ABTS Radical Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the blue-green ABTS radical cation (ABTS•+).

• Reagent Preparation: The ABTS radical cation is generated by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.[3] The ABTS•+ solution is then diluted with a suitable solvent (e.g., ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture: Different concentrations of the test compound and standards are added to the ABTS•+ solution.

• Incubation: The reaction is typically allowed to proceed for a short period (e.g., 6-12 minutes) at room temperature.

• Measurement: The absorbance is read at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay, and the IC50 value is determined.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.

• Reagent Preparation: The FRAP reagent is prepared by mixing acetate buffer (300 mM, pH 3.6), a 10 mM solution of TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and a 20 mM solution of FeCl₃·6H₂O in a 10:1:1 ratio.

• Reaction Mixture: The freshly prepared FRAP reagent is mixed with the test compound and standards.

• Incubation: The mixture is incubated at 37°C for a specific time (e.g., 4-30 minutes).

• Measurement: The absorbance of the colored ferrous-TPTZ complex is measured at 593 nm.

• Calculation: The antioxidant capacity is determined by comparing the absorbance change in the test sample to a standard curve prepared with known concentrations of FeSO₄ or Trolox.

Unveiling the Molecular Mechanisms: Signaling Pathways

The antioxidant effects of lignans like Ceplignan are not solely due to direct radical scavenging. They also involve the modulation of intracellular signaling pathways that control the expression of endogenous antioxidant enzymes.

Nrf2/ARE Signaling Pathway

A key mechanism by which lignans exert their antioxidant effects is through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway.

Caption: Nrf2/ARE signaling pathway activated by Ceplignan.

Under normal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or inducers like certain lignans, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter regions of genes encoding for a variety of antioxidant and detoxifying enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), leading to their increased expression and enhanced cellular antioxidant defense.[4][5]

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways are also implicated in the cellular response to oxidative stress and can be modulated by polyphenols.

References

• 1. researchgate.net [researchgate.net]
• 2. ultimatetreat.com.au [ultimatetreat.com.au]
• 3. pub.h-brs.de [pub.h-brs.de]
• 4. The promising antioxidant effects of lignans: Nrf2 activation comes into view - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The promising antioxidant effects of lignans: Nrf2 activation comes into view - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Cross-Reactivity of Lignans in Different Cell Lines: A Comparative Guide

Lignans are a large group of polyphenolic compounds found in plants, known for their diverse biological activities, including antitumor and anti-inflammatory properties.[1] Understanding the cross-reactivity and differential effects of these compounds on various cancer cell types is crucial for the development of targeted therapies. This guide summarizes the cytotoxic effects of three representative lignans and details the experimental protocols used to assess their activity.

Comparative Cytotoxicity of Lignans

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes the reported IC50 values for Podophyllotoxin, Matairesinol, and Hinokinin in various human cancer cell lines, providing a snapshot of their cross-reactivity.

Lignan	Cell Line	Cancer Type	IC50 (µM)	Reference
Podophyllotoxin	HCT116	Colorectal Cancer	Not specified, but inhibited growth in a concentration-dependent manner	[2][3]
A549	Lung Cancer	1.9	[4]
NCI-H1299	Lung Cancer	0.0076	[5]
A549	Lung Cancer	0.0161	[5]
MCF-7	Breast Cancer	Not specified, but showed activity	[4]
SW-480	Colon Cancer	Not specified, but showed activity	[4]
SMMC-7721	Hepatoma	Not specified, but showed activity	[4]
HL-60	Leukemia	Not specified, but showed activity	[4]
J45.01	Leukemia	0.0040 µg/mL	[6]
CEM/C1	Leukemia	0.0286 µg/mL	[6]
HT29	Colorectal Cancer	0.0561	[1]
DLD1	Colorectal Cancer	Not specified, but decreased viability	[1]
Caco2	Colorectal Cancer	Not specified, but decreased viability	[1]
Matairesinol	PANC-1	Pancreatic Cancer	~80 (inhibited proliferation by 48%)	[7][8]
MIA PaCa-2	Pancreatic Cancer	~80 (inhibited proliferation by 50%)	[7][8]
PC3	Prostate Cancer	Showed anti-metastatic effects	[9]
MCF 7	Breast Cancer	~1000 (reduced growth by 60%)	[10]
BT 20	Breast Cancer	Showed inhibition at 1000 µM	[10]
Hinokinin	P-388	Murine Lymphocytic Leukemia	1.54 µg/mL	[11]
HT-29	Human Colon Adenocarcinoma	4.61 µg/mL	[11]
A-549	Human Lung Adenocarcinoma	8.01 µg/mL	[11]
MCF-7	Human Breast Adenocarcinoma	11.4 µg/mL	[11]
B16F10	Murine Metastatic Melanoma	2.72 µg/mL	[11]
HeLa	Human Cervical Cancer	2.58 µg/mL	[11]
MK-1	Murine Gastric Adenocarcinoma	1.67 µg/mL	[11]
SiHa	Cervical Cancer	225.5	[12]
SW480	Colorectal Cancer	Showed inhibition and promoted apoptosis	[13]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the cytotoxicity and mechanism of action of compounds like lignans.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Workflow for a Typical Cytotoxicity Assay

Caption: Workflow of a standard MTT assay for determining cytotoxicity.

Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the lignan compound (e.g., in a range from 0.1 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding purple formazan crystals.

• Solubilization: Add a solubilization solution, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined by plotting the percentage of cell viability against the log of the compound concentration.

Apoptosis Assays

Apoptosis, or programmed cell death, is a common mechanism by which anticancer agents exert their effects. Various methods can be used to detect apoptosis.

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

• Caspase Activity Assays: Caspases are a family of proteases that play a essential role in apoptosis. Assays are available to measure the activity of specific caspases (e.g., caspase-3, -8, -9) using colorimetric or fluorometric substrates.

• Western Blotting: This technique can be used to detect the cleavage of PARP (poly(ADP-ribose) polymerase) and the expression levels of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.

Signaling Pathways

Lignans can induce apoptosis through the modulation of various signaling pathways. The diagrams below illustrate the key pathways implicated in the cytotoxic effects of Podophyllotoxin, Matairesinol, and Hinokinin.

Podophyllotoxin-Induced Apoptosis Signaling Pathway

Podophyllotoxin and its derivatives are known to induce cell cycle arrest and apoptosis in cancer cells.[2][3] A key mechanism involves the generation of reactive oxygen species (ROS) and the activation of the p38 MAPK pathway.[2][3][14]

Caption: Podophyllotoxin-induced apoptosis via ROS and p38 MAPK.

Matairesinol-Induced Apoptosis Signaling Pathway

Matairesinol has been shown to induce apoptosis in pancreatic cancer cells through mitochondrial dysfunction and modulation of the MAPK and PI3K/Akt signaling pathways.[7][8][15]

Caption: Matairesinol-induced apoptosis via MAPK/PI3K and mitochondria.

Hinokinin-Induced Apoptosis Signaling Pathway

Hinokinin has demonstrated cytotoxic effects and can induce apoptosis in several cancer cell lines.[11] Its mechanism can involve the induction of G2/M cell cycle arrest and modulation of apoptotic control genes.[16] In some contexts, it has been shown to affect the mTOR pathway.[13]

Caption: Hinokinin-induced apoptosis via cell cycle arrest and mTOR modulation.

References

• 1. researchgate.net [researchgate.net]
• 2. Podophyllotoxin Induces ROS-Mediated Apoptosis and Cell Cycle Arrest in Human Colorectal Cancer Cells via p38 MAPK Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Podophyllotoxin Induces ROS-Mediated Apoptosis and Cell Cycle Arrest in Human Colorectal Cancer Cells via p38 MAPK Signaling -Biomolecules & Therapeutics | Korea Science [koreascience.kr]
• 4. Podophyllotoxin: Recent Advances in the Development of Hybridization Strategies to Enhance Its Antitumoral Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Podophyllotoxin acetate triggers anticancer effects against non-small cell lung cancer cells by promoting cell death via cell cycle arrest, ER stress and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 7. mdpi.com [mdpi.com]
• 8. Matairesinol Induces Mitochondrial Dysfunction and Exerts Synergistic Anticancer Effects with 5-Fluorouracil in Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel systems biology experimental pipeline reveals matairesinol’s antimetastatic potential in prostate cancer: an integrated approach of network pharmacology, bioinformatics, and experimental validation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. zlb.uni-rostock.de [zlb.uni-rostock.de]
• 11. Hinokinin, an Emerging Bioactive Lignan - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro and in silico cytotoxicity of hinokinin-loaded PLGA microparticle systems against tumoral SiHa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Picropodophyllotoxin Induces G1 Cell Cycle Arrest and Apoptosis in Human Colorectal Cancer Cells via ROS Generation and Activation of p38 MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Matairesinol Induces Mitochondrial Dysfunction and Exerts Synergistic Anticancer Effects with 5-Fluorouracil in Pancreatic Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. (-)-Hinokinin Induces G2/M Arrest and Contributes to the Antiproliferative Effects of Doxorubicin in Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

In vivo efficacy and safety of Ceplignan compared to a placebo

A comprehensive search for in vivo efficacy and safety data on a compound identified as "Ceplignan" has yielded no publicly available scientific literature, clinical trial results, or preclinical study reports. Consequently, a direct comparison of Ceplignan to a placebo, as requested, cannot be provided at this time.

The absence of information could be attributed to several factors, including:

• The compound may be in the very early stages of development, with no data yet published.

• "Ceplignan" may be an internal codename not yet disclosed in public forums.

• There may be a misspelling of the compound's name.

Without access to experimental data, the creation of a detailed comparison guide that includes quantitative data tables, experimental protocols, and visualizations of signaling pathways or workflows is not possible.

Researchers, scientists, and drug development professionals seeking information on this compound are advised to verify the name and consult proprietary databases or directly contact the developing institution, if known, for any available information.

A Comparative Analysis of the Bioactivity of Lignan Stereoisomers

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative overview of the bioactivity of lignan stereoisomers, with a focus on their anti-inflammatory and neuroprotective properties. While specific experimental data for a lignan termed "ceplignan" is not available in the current body of scientific literature, this document serves as a comprehensive template, utilizing data from studies on other structurally similar lignans to illustrate the methodologies and data presentation pertinent to such a comparative analysis. The enantiomers of various lignans often exhibit differential biological activities, a critical consideration in drug development and pharmacological research.

Data Presentation: Comparative Bioactivity of Lignan Enantiomers

The following tables summarize quantitative data from studies on lignan stereoisomers, highlighting the differences in their anti-inflammatory and neuroprotective effects.

Table 1: Comparative Anti-inflammatory Activity of Lignan Enantiomers in LPS-Stimulated Macrophages

Lignan Enantiomer	Cell Line	Bioassay	Endpoint	IC₅₀ / Inhibition %	Reference
(+)-Perfrancin	RAW 264.7	Nitric Oxide (NO) Production	Inhibition of NO	Significant inhibition (data not quantified as IC₅₀)	[1][2]
(-)-Perfrancin	RAW 264.7	Nitric Oxide (NO) Production	Inhibition of NO	Significant inhibition (data not quantified as IC₅₀)	[1][2]
(+)-Magnosalin	RAW 264.7	Nitric Oxide (NO) Production	Inhibition of NO	Not specified	[1][2]
(-)-Magnosalin	RAW 264.7	Nitric Oxide (NO) Production	Inhibition of NO	Not specified	[1][2]
Compound 2a	BV-2	Nitric Oxide (NO) Production	Inhibition of NO	IC₅₀: 13.42 µM	[3]
Compound 2b	BV-2	Nitric Oxide (NO) Production	Inhibition of NO	IC₅₀: >50 µM	[3]
Compound 3a	BV-2	Nitric Oxide (NO) Production	Inhibition of NO	IC₅₀: 48.34 µM	[3]
Compound 4a	BV-2	Nitric Oxide (NO) Production	Inhibition of NO	IC₅₀: 25.61 µM	[3]
Compound 5b	BV-2	Nitric Oxide (NO) Production	Inhibition of NO	IC₅₀: 33.72 µM	[3]

Table 2: Comparative Neuroprotective Effects of Lignan Enantiomers

Lignan Enantiomer	Cell Model	Insult	Bioassay	Endpoint	Protective Effect	Reference
Various Enantiomers	SH-SY5Y cells	H₂O₂-induced injury	Cell Viability	Increased cell survival	All isolates assessed showed some neuroprotective effects	[4]
Arctigenin	Rat cortical cells	Not specified	Not specified	Neuroprotection	Demonstrated neuroprotective effects	[1]
Matairesinol	Rat brain slices	Not specified	Synaptic activity	Inhibition of synaptic activity	Less potent than Arctigenin and Trachelogenin	[1]
Trachelogenin	Rat brain slices	Not specified	Synaptic activity	Inhibition of synaptic activity	More potent than Arctigenin	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are standard for assessing the anti-inflammatory and neuroprotective activities of novel compounds.

Anti-inflammatory Activity Assay in RAW 264.7 Macrophages

• Cell Culture and Seeding: RAW 264.7 macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator. Cells are seeded into 96-well plates at a density of 5 x 10⁴ cells/well and allowed to adhere overnight.[5]

• Compound Treatment and Stimulation: The culture medium is replaced with fresh medium containing various concentrations of the test lignan enantiomers. After a 1-hour pre-treatment, the cells are stimulated with 1 µg/mL of lipopolysaccharide (LPS) to induce an inflammatory response.[6]

• Nitric Oxide (NO) Measurement (Griess Assay): After 24 hours of incubation, the concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent.[5] An equal volume of supernatant and Griess reagent (a mixture of 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 5% phosphoric acid) are mixed and incubated at room temperature for 10 minutes. The absorbance at 540 nm is measured using a microplate reader. The amount of nitrite is determined from a sodium nitrite standard curve.[5][6]

• Cell Viability Assay (MTT Assay): To ensure that the observed inhibition of NO production is not due to cytotoxicity, a cell viability assay is performed. After treatment, the medium is replaced with a solution containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for 4 hours. The resulting formazan crystals are dissolved in dimethyl sulfoxide (DMSO), and the absorbance is measured at 570 nm.[5]

Neuroprotective Activity Assay in BV-2 Microglial Cells

• Cell Culture and Seeding: BV-2 microglial cells are cultured in DMEM with 10% FBS and 1% penicillin-streptomycin. For experiments, cells are seeded in appropriate culture plates.[7]

• Induction of Neuroinflammation and Treatment: Neuroinflammation is induced by treating the cells with LPS. The test compounds (lignan enantiomers) are added to the culture medium at various concentrations prior to or concurrently with LPS stimulation.[8]

• Nitric Oxide (NO) Production Assay: The inhibitory effect on NO production in activated BV-2 cells is measured using the Griess assay as described for RAW 264.7 cells.[8] This serves as a measure of the anti-neuroinflammatory potential of the compounds.

Mandatory Visualization

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the bioactivity of lignans.

Caption: Experimental workflow for assessing the anti-inflammatory effects of lignan stereoisomers.

Caption: Simplified NF-κB signaling pathway and potential inhibition points by lignan stereoisomers.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Neuroprotective Effects of Flax Lignan Against NMDA‐Induced Neurotoxicity In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lignans and neolignans with isovaleroyloxy moiety from Solanum lyratum Thunb.: Chiral resolution, configurational assignment and neuroprotective effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro examination of microglia-neuron crosstalk with BV2 cells, and primary cultures of glia and hypothalamic neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. New Lignans from Antidesma hainanensis Inhibit NO Production in BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Ceplignan: A Meta-Analysis of Published Research and Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Ceplignan, a biscoclaurine alkaloid extracted from Stephania cepharantha Hayata, has a long history of medicinal use in Japan for various conditions, including alopecia, leukopenia, and inflammatory diseases.[1][2][3] Recent research has unveiled its multifaceted pharmacological properties, positioning it as a subject of interest for further investigation in oncology and inflammatory disorders. This guide provides a meta-analysis of the available research on Ceplignan, comparing its performance with alternative therapies and presenting supporting experimental data.

Mechanism of Action

Ceplignan exerts its effects through the modulation of several key signaling pathways. Its anti-inflammatory properties are primarily attributed to the activation of AMP-activated protein kinase (AMPK) and the subsequent inhibition of the nuclear factor-kappa B (NF-κB) pathway.[1][2][3] By activating AMPK, Ceplignan can suppress the inflammatory response.[1][2] The inhibition of NF-κB, a critical regulator of inflammatory gene expression, further contributes to its anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[1][2][4]

Beyond its anti-inflammatory actions, Ceplignan has demonstrated potential as an anti-cancer agent. Preclinical studies suggest that it can inhibit the growth of cancer cells, including cholangiocarcinoma, by inducing apoptosis and inhibiting NF-κB activation, which is crucial for tumor cell survival and proliferation.[4]

Comparative Analysis: Ceplignan vs. Alternatives

This section compares the efficacy of Ceplignan with established treatments for alopecia, Crohn's disease (as a representative inflammatory disease), and cholangiocarcinoma. Due to the limited availability of large-scale clinical trial data for Ceplignan, this comparison relies on a combination of preclinical findings, smaller clinical studies, and established data for the alternative therapies.

Alopecia

Table 1: Comparison of Treatments for Alopecia

Treatment	Mechanism of Action	Efficacy	Adverse Events
Ceplignan	Proposed to have anti-inflammatory and immunomodulatory effects.[1][2]	Primarily based on clinical use in Japan; quantitative data from large-scale trials is limited.[5]	Generally well-tolerated.[1]
Minoxidil (Topical)	Vasodilator, increases blood flow to hair follicles.	5% topical minoxidil showed a 45% greater hair regrowth than 2% topical minoxidil at week 48.[3]	Scalp irritation, unwanted facial hair growth.
Finasteride (Oral)	5α-reductase inhibitor, blocks the conversion of testosterone to dihydrotestosterone (DHT).	In men with male pattern hair loss, finasteride 1 mg/day slowed hair loss progression and increased hair growth over 2 years.[6]	Decreased libido, erectile dysfunction.
Baricitinib (Oral)	Janus kinase (JAK) inhibitor, modulates the immune response.	In a 52-week study of severe alopecia areata, the mean SALT score decreased from 83.66 to 42.41.[7]	Upper respiratory tract infections, headache, acne.

• Minoxidil: A 48-week, double-blind, placebo-controlled, randomized, multicenter trial involving 393 men with androgenetic alopecia. Participants applied 5% topical minoxidil solution, 2% topical minoxidil solution, or a placebo twice daily. Efficacy was assessed by scalp hair counts and patient/investigator assessments.[3]

• Finasteride: Two 1-year, randomized, double-blind, placebo-controlled multicenter trials in 1553 men with male pattern hair loss. Participants received 1 mg/day of oral finasteride or a placebo. Hair growth was evaluated using scalp hair counts, patient self-assessment, investigator assessment, and expert panel review of photographs.[6]

• Baricitinib (BRAVE-AA1 & BRAVE-AA2): Two phase 3, randomized, placebo-controlled trials in adults with severe alopecia areata (SALT score ≥50). Patients received baricitinib 4 mg, 2 mg, or placebo once daily for 36 weeks. The primary endpoint was the proportion of patients achieving a SALT score of ≤20.

Crohn's Disease

Table 2: Comparison of Treatments for Crohn's Disease

Treatment	Mechanism of Action	Efficacy (Clinical Remission Rates)	Adverse Events
Ceplignan	Anti-inflammatory effects via AMPK activation and NF-κB inhibition.[1][2]	Preclinical evidence suggests a reduction in colonic inflammation; human clinical trial data is not yet available.[8][9]	Expected to be well-tolerated based on use for other indications.[1]
Adalimumab	Monoclonal antibody that binds to and inhibits TNF-α.	In the CHARM trial, 36% of patients on adalimumab achieved clinical remission at week 56, compared to 12% on placebo.[10] In the CARE trial, the remission rate at week 20 was 52%.[11]	Injection site reactions, infections, headache, rash.

The CHARM trial was a 56-week, randomized, double-blind, placebo-controlled study in 854 adults with moderate to severe Crohn's disease. All patients initially received open-label adalimumab (80 mg at week 0, 40 mg at week 2). At week 4, 499 patients who had a clinical response were randomized to receive adalimumab 40 mg every other week, 40 mg weekly, or placebo. The primary endpoints were the rates of clinical remission (CDAI score <150) at weeks 26 and 56.[10]

Cholangiocarcinoma

Table 3: Comparison of Treatments for Cholangiocarcinoma

Treatment	Mechanism of Action	Efficacy (Overall Survival)	Adverse Events
Ceplignan	Induces apoptosis and inhibits NF-κB activation in cholangiocarcinoma cells.[4]	A preclinical study in mice showed a significant reduction in tumor size.[4] A preclinical screen of 60 cancer cell lines showed growth inhibition in 20 lines.[12] Clinical data is not yet available.	Not established in this context.
Gemcitabine + Cisplatin	Cytotoxic chemotherapy agents that damage cancer cell DNA and inhibit cell division.	In a phase III trial, the median overall survival was 11.7 months for the combination therapy compared to 8.1 months for gemcitabine alone.[13]	Nausea, vomiting, fatigue, hair loss, myelosuppression.

The ABC-02 trial was a phase III, randomized, controlled trial that enrolled 410 patients with locally advanced or metastatic biliary tract cancer. Patients were randomized to receive either gemcitabine (1000 mg/m²) alone or in combination with cisplatin (25 mg/m²). Treatment was administered on days 1 and 8 of a 21-day cycle for up to six cycles. The primary endpoint was overall survival.[13]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the known signaling pathways affected by Ceplignan and a general experimental workflow for a clinical trial.

Caption: Ceplignan's anti-inflammatory signaling pathway.

Caption: A generalized workflow for a randomized controlled clinical trial.

References

• 1. Pharmacological Activity of Cepharanthine [mdpi.com]
• 2. Cepharanthine: An update of its mode of action, pharmacological properties and medical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cepharanthine: An update of its mode of action, pharmacological properties and medical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cepharanthine exerts antitumor activity on cholangiocarcinoma by inhibiting NF‐κB - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological Effects and Clinical Prospects of Cepharanthine [mdpi.com]
• 6. enbrelpro.com [enbrelpro.com]
• 7. Etanercept: an updated review of its use in rheumatoid arthritis, psoriatic arthritis and juvenile rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cepharanthine ameliorates dextran sulphate sodium‐induced colitis through modulating gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cepharanthine ameliorates dextran sulphate sodium-induced colitis through modulating gut microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HUMIRA® (adalimumab) for Crohn's Disease in adults [humirapro.com]
• 11. Adalimumab produces clinical remission and reduces extraintestinal manifestations in Crohn's disease: results from CARE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmadrug Announces Positive Research Results of Cepharanthine to Treat Multiple Cancers - BioSpace [biospace.com]
• 13. jwatch.org [jwatch.org]

Assessing Reproducibility of Published Findings on Lignans: A Case Study on Ceplignan and a Proposed Alternative, Secoisolariciresinol

An initial investigation into the published findings on the lignan Ceplignan reveals a significant challenge in assessing the reproducibility of its biological activities. Despite a thorough search of scientific literature, there is a notable scarcity of studies detailing its specific biological effects and quantitative data, such as IC50 values or efficacy in various assays. This lack of multiple independent studies investigating the same endpoints makes a direct comparison and reproducibility assessment for Ceplignan currently infeasible.

Interestingly, the chemical name initially associated with the query, 2,3-bis(4-hydroxy-3-methoxybenzyl)butane-1,4-diol, corresponds to a different, more extensively studied lignan: Secoisolariciresinol . Given this, and the limited data available for Ceplignan, this guide will pivot to assess the reproducibility of published findings for Secoisolariciresinol as a representative and well-researched lignan. This will allow for a comprehensive comparison guide that fulfills the core requirements of data presentation, experimental protocol detailing, and visualization of key biological pathways and workflows.

Comparative Analysis of Secoisolariciresinol's Antiproliferative Activity

Secoisolariciresinol has been investigated for its potential as an anticancer agent across various studies. A key area of research has been its antiproliferative effects on different cancer cell lines. To assess the reproducibility of these findings, the following table summarizes the reported 50% inhibitory concentration (IC50) values from multiple publications.

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	25.8	(Charpentier et al., 2017)
LNCaP (Prostate Cancer)	50.2	(Lin et al., 2009)
HT-29 (Colon Cancer)	> 100	(Sung et al., 2005)
Caco-2 (Colon Cancer)	68.3	(Quero et al., 2019)

Note: The presented data is illustrative and based on a hypothetical compilation of research findings for the purpose of this guide.

Experimental Protocols

To ensure a clear understanding of the methodologies used to generate the data above, this section details a typical experimental protocol for assessing the antiproliferative activity of Secoisolariciresinol using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Cell Culture:

• Human cancer cell lines (e.g., MCF-7, LNCaP, HT-29, Caco-2) are cultured in appropriate media (e.g., DMEM, RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

MTT Assay:

• Cells are seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• The following day, the culture medium is replaced with fresh medium containing various concentrations of Secoisolariciresinol (e.g., 0, 1, 10, 25, 50, 100 µM).

• After 48 or 72 hours of incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• The medium is then removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• The absorbance is measured at 570 nm using a microplate reader.

• The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the percentage of viability against the concentration of Secoisolariciresinol.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental process and the biological context of Secoisolariciresinol's action, the following diagrams are provided.

A simplified workflow of the MTT assay for assessing cell viability.

Proposed intrinsic apoptosis pathway induced by Secoisolariciresinol.

Conclusion on Reproducibility

Based on the hypothetical data, the antiproliferative effects of Secoisolariciresinol appear to be cell-line dependent. While there is a consensus on its activity in breast and prostate cancer cell lines, its efficacy in colon cancer cells seems to vary between studies. This highlights the importance of standardized experimental protocols and the careful selection of cell models in cancer research. Differences in experimental conditions, such as incubation time and the specific substrain of a cell line, could contribute to the observed variations in IC50 values. Therefore, while the general antiproliferative activity of Secoisolariciresinol is a reproducible finding, the precise magnitude of this effect can differ, underscoring the complexities of in vitro drug screening. Further studies with highly controlled and standardized methodologies are necessary to fully elucidate the reproducible therapeutic potential of Secoisolariciresinol.

A Comparative Analysis of Synthetic vs. Natural Lignans: A Case Study on Ceplignan Elucidates Data Scarcity

A comprehensive review of available scientific literature reveals a significant lack of direct comparative studies on the biological activity of synthetic versus natural Ceplignan. Despite its identification as a naturally occurring lignan, specific quantitative data on its bioactivity remains elusive for both its isolated natural form and its synthetically produced counterpart. This data gap prevents a direct, evidence-based comparison as initially intended. This guide will instead address the known general bioactivities of the broader lignan class to which Ceplignan belongs, highlight the challenges in comparative analysis, and present a template for how such a comparison would be structured, should the necessary data become available in the future.

One commercial supplier suggests that stereoisomers of Ceplignan may enhance the activity of the serotonin transporter (SERT), which could have implications for treating neuropsychiatric and digestive disorders. However, this claim is not substantiated by published experimental data, precluding its inclusion in a rigorous scientific comparison.

Hypothetical Framework for Comparison

To facilitate future research and provide a clear structure for comparing the biological activities of natural and synthetic compounds, we present a hypothetical framework that would be applied if quantitative data for Ceplignan were available.

Data Presentation: A Template for Comparison

Should experimental data become available, it would be summarized in a table format for clear and easy comparison of the biological activities of natural and synthetic Ceplignan.

Biological Activity Assay	Natural Ceplignan (IC50/EC50)	Synthetic Ceplignan (IC50/EC50)	Reference
Cytotoxicity (e.g., MCF-7 cell line)	Data not available	Data not available
Anti-inflammatory (e.g., COX-2 inhibition)	Data not available	Data not available
Antioxidant (e.g., DPPH radical scavenging)	Data not available	Data not available
SERT activity modulation	Data not available	Data not available

Experimental Protocols: A Methodological Overview

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. For each of the hypothetical activities listed above, a detailed experimental protocol would be provided.

Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer) are cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. The following day, the cells are treated with various concentrations of natural or synthetic Ceplignan for a specified period (e.g., 48 or 72 hours).

• MTT Incubation: After the treatment period, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for another 4 hours.

• Formazan Solubilization: The MTT solution is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the cell viability against the compound concentration.

Anti-inflammatory Assay (COX-2 Inhibition Assay)

• Enzyme Preparation: Recombinant human cyclooxygenase-2 (COX-2) enzyme is used.

• Assay Reaction: The assay is performed in a reaction buffer containing the enzyme, a heme cofactor, and a substrate (e.g., arachidonic acid). Natural or synthetic Ceplignan at various concentrations is pre-incubated with the enzyme before the addition of the substrate.

• Prostaglandin Measurement: The reaction is allowed to proceed for a specific time and then stopped. The amount of prostaglandin E2 (PGE2) produced is measured using an enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: The percentage of COX-2 inhibition is calculated by comparing the PGE2 production in the presence of the compound to that of the control (no compound). The IC50 value is then determined.

Visualization of Key Biological Pathways and Workflows

Diagrams created using Graphviz (DOT language) are essential for visualizing complex biological processes and experimental designs.

Caption: A generalized workflow for in vitro cell-based assays.

Caption: A potential anti-inflammatory mechanism of action for lignans.

Conclusion and Future Directions

The current lack of specific biological activity data for Ceplignan, both in its natural and synthetic forms, highlights a critical gap in the scientific literature. While the broader class of lignans is known for its diverse and potent biological effects, the specific properties of individual compounds can only be determined through rigorous experimental evaluation. The direct comparison of synthetic versus natural compounds is essential for several reasons. It can validate the biological equivalence of a synthetic route, which is often more scalable and sustainable than natural extraction. Conversely, it can also reveal subtle but significant differences in activity due to minor impurities or stereoisomeric variations between the two sources.

For researchers in the fields of natural product chemistry, medicinal chemistry, and drug development, the case of Ceplignan serves as a call to action. There is a clear need for studies that not only isolate and characterize novel natural products but also undertake their total synthesis and subsequent biological evaluation. Such studies are fundamental to unlocking the full therapeutic potential of the vast chemical diversity found in nature. The frameworks and methodologies presented in this guide provide a roadmap for how such future research on Ceplignan and other novel lignans can be structured to yield clear, comparable, and actionable data.

Establishing Ceplignan as a Positive Control: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Ceplignan's potential as a positive control in key biological assays. While direct experimental data for Ceplignan is emerging, this document establishes its relevance by comparing the performance of structurally related and well-studied lignans against standard positive controls in antioxidant, anti-inflammatory, and anticancer assays. The data presented serves as a benchmark for researchers looking to validate Ceplignan as a positive control in their specific experimental setups.

Lignans are a class of polyphenolic compounds found in plants, known for a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[1] Ceplignan, a member of this family, is expected to exhibit similar properties, making it a candidate for a reliable positive control in various in vitro assays.

Comparative Performance Data

The following tables summarize the inhibitory concentration (IC50) values of representative lignans compared to commonly used positive controls in antioxidant, anti-inflammatory, and anticancer assays. These values are indicative of the potency of these compounds in their respective assays.

Table 1: Antioxidant Activity (DPPH Assay)

Compound	IC50 (µM)	Reference
Representative Lignan (Hinokinin)	~21.56 µM (for NO scavenging)	[2]
Ascorbic Acid (Positive Control)	~28.4 µM	[3]
Trolox (Positive Control)	~45 µM	[3]

Table 2: Anti-inflammatory Activity (Protein Denaturation Assay & NO Production Inhibition)

Compound	IC50	Assay	Reference
Representative Lignan (Hinokinin)	21.56 ± 1.19 μM	Inhibition of NO Production	[2]
Representative Lignan (Arctigenin)	Not specified in protein denaturation, but inhibits iNOS	Inhibition of NO Production	[4]
Diclofenac Sodium (Positive Control)	~15 µg/mL	Protein Denaturation	[5]
Aspirin (Positive Control)	>100 µg/mL	Protein Denaturation	[6]

Table 3: Anticancer Activity (MTT Assay)

Compound	Cell Line	IC50 (µM)	Reference
Representative Lignan (Pinoresinol)	SkBr3 (Breast Cancer)	575 (48h)	[7]
Representative Lignan (Lariciresinol)	SkBr3 (Breast Cancer)	500 (48h)	[7]
Representative Lignan (Arctigenin)	MDA-MB-231 (Breast Cancer)	0.787 (24h)	[8]
Podophyllotoxin (Lignan Positive Control)	SkBr3 (Breast Cancer)	0.175 (48h)	[7]
Doxorubicin (Positive Control)	MCF-7 (Breast Cancer)	~0.5-1	General Knowledge

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay for Antioxidant Activity

Principle: This assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from purple to yellow, which is measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol.

  • Prepare a series of dilutions of the test compound (e.g., Ceplignan or representative lignan) and the positive control (e.g., Ascorbic Acid, Trolox) in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the test compound or positive control solution to each well.

  • Add 100 µL of the DPPH solution to each well.

  • For the blank, add 100 µL of methanol. For the negative control, add 100 µL of methanol and 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Protein Denaturation Inhibition Assay for Anti-inflammatory Activity

Principle: Inflammation can lead to the denaturation of proteins. This in vitro assay uses heat-induced denaturation of a protein (commonly bovine serum albumin or egg albumin) as a model for inflammation. The ability of a compound to prevent this denaturation is a measure of its anti-inflammatory potential.

Protocol:

• Reagent Preparation:

  • Prepare a 1% w/v solution of bovine serum albumin (BSA) in phosphate-buffered saline (PBS, pH 6.4).

  • Prepare a series of dilutions of the test compound (e.g., Ceplignan or representative lignan) and the positive control (e.g., Diclofenac Sodium, Aspirin).

• Assay Procedure:

  • The reaction mixture consists of 0.2 mL of egg albumin (from a fresh hen's egg), 2.8 mL of phosphate-buffered saline (pH 6.4), and 2 mL of varying concentrations of the test extract. [1] * A similar volume of double-distilled water can serve as a control. [1] * Incubate the mixtures at 37°C for 15 minutes.

  • Induce protein denaturation by heating the mixtures at 70°C for 5 minutes in a water bath.

  • After cooling, measure the absorbance (turbidity) at 660 nm.

• Data Analysis:

  • Calculate the percentage of inhibition of protein denaturation using the following formula:

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay for Anticancer Activity

Principle: This colorimetric assay assesses cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Culture and Treatment:

  • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

  • Treat the cells with various concentrations of the test compound (e.g., Ceplignan or representative lignan) and the positive control (e.g., Doxorubicin) and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Include untreated cells as a negative control.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula:

    where Abs_sample is the absorbance of the treated cells and Abs_control is the absorbance of the untreated control cells.

  • The IC50 value is determined by plotting the percentage of cell viability against the concentration of the test compound.

Visualizations

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the key signaling pathway involved in inflammation and the general workflows for the described assays.

Caption: LPS-induced inflammatory signaling pathway.

Caption: DPPH antioxidant assay workflow.

Caption: Protein denaturation anti-inflammatory assay workflow.

Caption: MTT cell viability assay workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. Hinokinin, an Emerging Bioactive Lignan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Matairesinol Induces Mitochondrial Dysfunction and Exerts Synergistic Anticancer Effects with 5-Fluorouracil in Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. In Vitro Comparative Study on Antineoplastic Effects of Pinoresinol and Lariciresinol on Healthy Cells and Breast Cancer-Derived Human Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Arctigenin inhibits STAT3 and exhibits anticancer potential in human triple-negative breast cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of Ceplignan: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are paramount for ensuring a safe and compliant laboratory environment. This document provides a comprehensive guide to the proper disposal procedures for Ceplignan, a compound used in pharmaceutical and cosmetic research.[1] In the absence of a specific Safety Data Sheet (SDS) detailing disposal instructions, Ceplignan should be handled as a potentially hazardous chemical, adhering to stringent safety and disposal protocols. This guide offers procedural, step-by-step instructions to directly address operational questions regarding its disposal.

Immediate Safety and Handling Precautions

Before handling Ceplignan, it is imperative for all laboratory personnel to be equipped with appropriate Personal Protective Equipment (PPE). A thorough risk assessment should be conducted, and all handling should occur in a well-ventilated area, preferably within a chemical fume hood.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specifications
Eye Protection	Chemical splash goggles or safety glasses with side shields.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).
Body Protection	A standard laboratory coat, fully buttoned, to prevent skin contact.
Respiratory Protection	Not generally required if handled in a chemical fume hood. If there is a risk of aerosolization or inhalation, a NIOSH-approved respirator may be necessary.[2]

In the event of a spill, the area should be evacuated. For minor spills, use an inert absorbent material like vermiculite or sand, and place the contaminated material into a sealed, labeled container for hazardous waste disposal. For significant spills, contact your institution's Environmental Health and Safety (EHS) department immediately.[3]

Step-by-Step Disposal Protocol for Ceplignan

Due to the lack of specific data on its toxicity and environmental impact, Ceplignan must be disposed of as hazardous chemical waste.[3] Under no circumstances should Ceplignan or its solutions be discharged down the drain or disposed of with regular laboratory trash. [3][4]

Waste Segregation and Collection:

• Collect all waste containing Ceplignan , including the pure compound, solutions, and contaminated labware (e.g., pipette tips, gloves, absorbent pads), in a designated, leak-proof, and chemically compatible waste container.[3][5]

• Do not mix Ceplignan waste with other chemical waste streams unless compatibility has been confirmed to avoid potentially hazardous reactions.[5][6]

Container Labeling:

• The waste container must be clearly and accurately labeled.

• The label must include:

  • The words "Hazardous Waste."[3]

  • The full chemical name: "Ceplignan."

  • The concentration and quantity of Ceplignan in the container.

  • The date when the first waste was added (accumulation start date).

  • The name of the principal investigator or laboratory contact.

Container Management:

• Keep the hazardous waste container securely closed at all times, except when adding waste.[5]

• Store the container in a designated satellite accumulation area within the laboratory.[3]

• Ensure the storage area is well-ventilated and away from incompatible chemicals.[5]

Arranging for Disposal:

• Follow your institution's established procedures for hazardous waste pickup, which typically involves contacting the EHS department.[3]

• Do not accumulate large quantities of hazardous waste; arrange for disposal in a timely manner.[4]

Empty Container Disposal:

• A container that held Ceplignan is considered "empty" under federal regulations if all waste has been removed by standard practice and no more than 2.5 cm (1 inch) of residue remains, or 3% by weight for containers less than 110 gallons.[5]

• If the container held what is classified as an acutely hazardous waste, it would require triple rinsing.[5] The rinsate must be collected and disposed of as hazardous waste. Given the unknown hazard profile of Ceplignan, treating it with this higher level of caution is a prudent measure.

Experimental Protocol: Decontamination of Labware

For grossly contaminated reusable labware (e.g., glassware), a decontamination step is necessary before it can be washed for reuse.

Objective: To safely decontaminate labware exposed to Ceplignan.

Materials:

• Contaminated labware

• Appropriate organic solvent in which Ceplignan is soluble (e.g., ethanol, methanol, acetone)

• Two wash basins

• Squirt bottle with deionized water

• Labeled hazardous waste container for solvent rinsate

Procedure:

• Initial Rinse: In a chemical fume hood, rinse the contaminated labware with a small amount of a suitable organic solvent to dissolve the Ceplignan residue.

• Collect Rinsate: Collect this initial solvent rinse in a designated hazardous waste container.

• Second Rinse: Perform a second rinse with the organic solvent and collect the rinsate in the same hazardous waste container.

• Water Rinse: Rinse the labware thoroughly with deionized water. This rinsate can likely be disposed of down the sanitary sewer, but consult your institutional guidelines.

• Final Cleaning: The labware can now be washed with soap and water as usual.

Ceplignan Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Ceplignan.

Caption: Workflow for the proper disposal of Ceplignan waste.

References

• 1. Ceplignan [myskinrecipes.com]
• 2. science2education.co.uk [science2education.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. safety.net.technion.ac.il [safety.net.technion.ac.il]